2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

Core Science & Biosynthesis

Subasumstat (TAK-981): A First-in-Class SUMOylation Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The post-translational modification of proteins by Small Ubiquitin-like Modifier (SUMO) proteins, a process known as SUMOylation, is a critical regulator of numerous cellular processes. Dysregulation of the SUMOylation pathway is increasingly recognized as a hallmark of cancer, presenting a compelling therapeutic target. This technical guide provides a comprehensive overview of Subasumstat (TAK-981), a first-in-class, selective inhibitor of the SUMO-activating enzyme (SAE). We will delve into its mechanism of action, detailing how inhibition of the SUMOylation cascade elicits a dual anti-cancer effect: direct induction of tumor cell apoptosis and cell cycle arrest, and the stimulation of a potent anti-tumor immune response through the activation of Type I Interferon signaling. This guide offers detailed experimental protocols for assessing the activity of Subasumstat in preclinical models, a summary of its efficacy in various cancer cell lines, and essential safety and handling information derived from the Safety Data Sheet (SDS). This document is intended to serve as a vital resource for researchers and drug development professionals investigating the therapeutic potential of targeting the SUMOylation pathway in oncology.

Introduction: The Rationale for Targeting SUMOylation in Cancer

The dynamic and reversible process of SUMOylation governs the function of a vast array of proteins involved in essential cellular functions, including DNA replication and repair, signal transduction, and the maintenance of genomic stability. The SUMOylation cascade is initiated by the E1 SUMO-activating enzyme (SAE), a heterodimer composed of SAE1 and SAE2 subunits. This enzyme activates the SUMO protein in an ATP-dependent manner, allowing for its subsequent transfer to an E2 conjugating enzyme (Ubc9) and ultimately to a substrate protein.

In numerous malignancies, the SUMOylation machinery is upregulated, leading to the stabilization of oncoproteins, the suppression of tumor suppressor pathways, and the evasion of immune surveillance. This dependency of cancer cells on a hyperactive SUMOylation pathway creates a therapeutic window for inhibitors that can selectively disrupt this process.

Subasumstat (TAK-981), identified by the CAS number 1251687-46-3, is a potent and selective small molecule inhibitor of the SAE.[1] By forming a covalent adduct with SUMO at the SAE active site, Subasumstat prevents the transfer of SUMO proteins to Ubc9, thereby globally inhibiting protein SUMOylation.[2] This disruption has profound consequences for cancer cells, leading to mitotic failure, cell cycle arrest, and apoptosis.[3] Concurrently, the inhibition of SUMOylation unleashes a powerful anti-tumor immune response by activating the Type I Interferon (IFN-I) pathway.[4]

Mechanism of Action: A Dual Assault on Cancer

Subasumstat's anti-neoplastic activity stems from a two-pronged mechanism of action that targets both the cancer cell itself and the host immune system.

Direct Anti-Tumor Effects

Inhibition of the SUMOylation cascade by Subasumstat disrupts the normal cell cycle progression of cancer cells. Specifically, it has been shown to cause a G2/M cell cycle arrest, leading to mitotic failure and chromosomal segregation defects.[3] This direct cytotoxic effect is observed across a range of cancer types, including acute myeloid leukemia (AML), pancreatic ductal adenocarcinoma (PDAC), and various solid tumors.[3][5] Studies have demonstrated that Subasumstat can induce apoptosis in cancer cells, further contributing to its direct anti-tumor activity.[5]

Immuno-Oncological Mechanism: Activation of Type I Interferon Signaling

A key and differentiating feature of Subasumstat is its ability to stimulate the innate immune system. SUMOylation is known to play a role in constraining the innate immune response. By inhibiting this process, Subasumstat leads to the increased production of type I interferons (IFN-I).[4] IFN-I, in turn, activates a cascade of downstream signaling events that promote an anti-tumor immune response. This includes the activation of dendritic cells, natural killer (NK) cells, and cytotoxic CD8+ T cells, which are all critical for tumor cell recognition and elimination.[6]

Caption: Mechanism of action of Subasumstat (TAK-981).

Experimental Protocols

The following protocols provide a framework for assessing the biological activity of Subasumstat in a laboratory setting.

Western Blot for a alysis of Protein SUMOylation

This protocol is designed to qualitatively assess the inhibition of global protein SUMOylation in cancer cells following treatment with Subasumstat.

Materials:

• Cancer cell line of interest (e.g., HL-60, U937, THP-1)[7]

• Subasumstat (TAK-981)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Primary antibodies: anti-SUMO-1, anti-SUMO-2/3, and a loading control (e.g., anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat cells with varying concentrations of Subasumstat (e.g., 0, 10, 50, 100 nM) for a specified time (e.g., 4, 24, or 48 hours).[5][8]

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using the BCA assay.

• Denature protein lysates by boiling in Laemmli sample buffer.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system. A reduction in the high molecular weight smear for SUMO-1 and SUMO-2/3 indicates inhibition of SUMOylation.[2][7]

Cell Viability Assay

This protocol measures the effect of Subasumstat on cancer cell proliferation and viability.

Materials:

• Cancer cell line of interest

• Subasumstat (TAK-981)

• Complete cell culture medium

• 96-well plates

• Cell viability reagent (e.g., MTS, WST-1, or CellTiter-Glo®)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 2 x 10³ cells/well and allow them to attach overnight.[8]

• Treat cells with a serial dilution of Subasumstat (e.g., 0.01 nM to 1 µM) for a desired duration (e.g., 72 or 96 hours).[3][9]

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the half-maximal inhibitory concentration (IC50) value by plotting the percentage of cell viability against the logarithm of the drug concentration.

Quantitative Data Summary

The following table summarizes the in vitro potency of Subasumstat across various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
HL-60	Acute Myeloid Leukemia	~100 (at 24h)	[7]
U937	Acute Myeloid Leukemia	~100 (at 24h)	[7]
THP-1	Acute Myeloid Leukemia	~50 (at 24h)	[7]
MiaPaCa2	Pancreatic Cancer	~10	[3]
PANC1	Pancreatic Cancer	~10	[3]
HPAF	Pancreatic Cancer	~10	[3]
RH30	Rhabdomyosarcoma	~50 (at 72h)	[8]
RH36	Rhabdomyosarcoma	~10 (at 72h)	[8]
RD	Rhabdomyosarcoma	~10 (at 72h)	[8]

Supplier Information

Subasumstat (TAK-981) for research purposes can be obtained from various chemical suppliers. It is crucial to source the compound from a reputable vendor to ensure high purity and quality for experimental studies.

Potential Suppliers:

• MedKoo Biosciences[10]

• Cayman Chemical[11]

• MedchemExpress[4]

• Selleck Chemicals[12]

• AbMole BioScience[13]

• Universal Biologicals[14]

• Probechem[1]

Note: This is not an exhaustive list, and availability may vary. Researchers should always request a Certificate of Analysis (CoA) to verify the identity and purity of the compound.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) should be consulted before handling Subasumstat. The following is a summary of key safety information.

• Appearance: Solid powder.[10]

• Solubility: Soluble in DMSO.[4][10][11]

• Storage: Store as a solid powder at -20°C for long-term storage (months to years). Stock solutions in DMSO can be stored at -20°C for the long term. For short-term storage (days to weeks), 0-4°C is recommended.[10]

• Handling: This product is for research use only and not for human or veterinary use.[10][13] Handle in accordance with good industrial hygiene and safety practices. Avoid contact with skin and eyes. Use personal protective equipment (PPE), including gloves, lab coat, and eye protection.

While a specific, publicly available, comprehensive GHS-compliant SDS for Subasumstat (CAS 1251687-46-3) is not readily found in the search results, general laboratory chemical safety precautions should be strictly followed. For detailed safety information, it is imperative to obtain the SDS directly from the supplier from which the compound is purchased. The provided search results did return SDS for other chemicals, but these are not directly applicable to Subasumstat and are therefore not cited.

Conclusion and Future Directions

Subasumstat (TAK-981) represents a novel and promising therapeutic strategy in oncology. Its unique dual mechanism of action, combining direct anti-tumor effects with the potentiation of the host's anti-cancer immunity, positions it as a compelling candidate for further investigation, both as a monotherapy and in combination with other anti-cancer agents, such as immune checkpoint inhibitors. The ongoing clinical trials will provide crucial insights into its safety and efficacy in patients with advanced malignancies.[15] The information and protocols provided in this guide are intended to facilitate further research into this exciting new class of anti-cancer drugs.

References

• Takeda. (2024). An Absorption, Distribution, Metabolism, Excretion (ADME) Study of [14C]Subasumstat in Adults With Advanced or Metastatic Solid Tumors. Takeda Clinical Trials. Retrieved from [Link]

• Di-Marco, S., et al. (2025, January 19). Synthetic inhibition of the SUMO pathway by targeting the SAE1 component via TAK-981 compound impairs tumor growth and chemosensitizers embryonal and alveolar rhabdomyosarcoma cell lines. bioRxiv. Retrieved from [Link]

• van der Ploeg, R., et al. (2023, February 15). Inhibition of SUMOylation enhances DNA hypomethylating drug efficacy to reduce outgrowth of hematopoietic malignancies. Molecular Cancer. Retrieved from [Link]

• Shapiro, G. I., et al. (2025, November 19). A First-In-Human Study of the SUMOylation Inhibitor Subasumstat in Patients with Advanced/Metastatic Solid Tumors or Relapsed/Refractory Hematologic Malignancies. Cancer Research Communications. Retrieved from [Link]

• Patnaik, A., et al. (2022, June 2). A phase 1b, multicenter, dose-escalation study of subasumstat (TAK-981) in combination with pembrolizumab in patients (pts) with advanced solid tumors. Journal of Clinical Oncology. Retrieved from [Link]

• Mahalingam, D., et al. (2025, October 24). A First-In-Human Study of the SUMOylation Inhibitor Subasumstat In Patients With Advanced/Metastatic Solid Tumors or Relapsed/Refractory Hematologic Malignancies. PubMed. Retrieved from [Link]

• Ji, Y., et al. (n.d.). Quantitation of TAK-981 in human plasma via LC-MS/MS and its application in clinical trials. Bioanalysis. Retrieved from [Link]

• Bosc, C., et al. (2023, August 24). SUMOylation inhibitor TAK-981 (subasumstat) synergizes with 5-azacytidine in preclinical models of acute myeloid leukemia. Haematologica. Retrieved from [Link]

• Kumar, S., et al. (n.d.). Targeting pancreatic cancer by TAK-981: a SUMOylation inhibitor that activates the immune system and blocks cancer cell cycle progression in a preclinical model. Gut. Retrieved from [Link]

• Universal Biologicals. (n.d.). Subasumstat (TAK-981). Retrieved from [Link]

• Takeda. (n.d.). Subasumstat (TAK-981), a first-in-class SUMO-activating enzyme inhibitor, combined with rituximab in adult patients with CD20-positive relapsed/refractory non-Hodgkin lymphoma: results from a phase 1/2 study. Retrieved from [Link]

• Lee, B. H., et al. (n.d.). TAK-981, a SUMOylation inhibitor, suppresses AML growth immune-independently. Blood Advances. Retrieved from [Link]

• Langston, S. P., et al. (2021, February 25). Discovery of TAK-981, a First-in-Class Inhibitor of SUMO-Activating Enzyme for the Treatment of Cancer. Journal of Medicinal Chemistry. Retrieved from [Link]

• Nakamura, A., et al. (2022, May 5). The SUMOylation inhibitor subasumstat potentiates rituximab activity by IFN1-dependent macrophage and NK cell stimulation. Blood. Retrieved from [Link]

Sources

• 1. TAK-981 (TAK981, Subasumstat) | SUMOylation inhibitor | Probechem Biochemicals [probechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. gut.bmj.com [gut.bmj.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TAK-981, a SUMOylation inhibitor, suppresses AML growth immune-independently - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. SUMOylation inhibitor TAK-981 (subasumstat) synergizes with 5-azacytidine in preclinical models of acute myeloid leukemia | Haematologica [haematologica.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Inhibition of SUMOylation enhances DNA hypomethylating drug efficacy to reduce outgrowth of hematopoietic malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medkoo.com [medkoo.com]
• 11. caymanchem.com [caymanchem.com]
• 12. selleckchem.com [selleckchem.com]
• 13. abmole.com [abmole.com]
• 14. universalbiologicals.com [universalbiologicals.com]
• 15. ascopubs.org [ascopubs.org]

An In-Depth Technical Guide to 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol, a molecule of interest in synthetic and medicinal chemistry. We will delve into its chemical identity, synthesis, and potential applications, offering insights for its use in research and development.

Part 1: Chemical Identity and Nomenclature

The compound with the structure 1-(4-cyclohexylphenyl)-2-chloroethanol is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol

Synonyms:

• α-(Chloromethyl)-4-cyclohexylbenzenemethanol

• 1-(p-cyclohexylphenyl)-2-chloroethanol

Chemical Structure and Properties

Property	Value
Molecular Formula	C₁₄H₁₉ClO
Molecular Weight	238.75 g/mol
Appearance	Expected to be a solid or oil
Solubility	Expected to be soluble in organic solvents like dichloromethane, ethyl acetate, and methanol.

Structural Diagram:

Caption: Chemical structure of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Part 2: Synthesis and Mechanism

The primary and most direct route to synthesize 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol is through the reduction of the corresponding α-chloro ketone, 2-chloro-1-(4-cyclohexylphenyl)ethanone.[1] This synthetic approach is a cornerstone of organic chemistry, allowing for the stereocontrolled or non-stereocontrolled introduction of a hydroxyl group.

Experimental Protocol: Reduction of 2-Chloro-1-(4-cyclohexylphenyl)ethanone

Objective: To synthesize 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol via the reduction of 2-chloro-1-(4-cyclohexylphenyl)ethanone.

Materials:

• 2-chloro-1-(4-cyclohexylphenyl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Glassware for extraction and filtration

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-chloro-1-(4-cyclohexylphenyl)ethanone (1.0 eq) in a mixture of methanol and dichloromethane (1:1 v/v) at 0 °C (ice bath).

• Reduction: Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution. The addition should be controlled to maintain the temperature below 5 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain pure 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Workflow Diagram:

Caption: Workflow for the synthesis of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Part 3: Applications in Research and Development

Halohydrins, such as 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol, are versatile intermediates in organic synthesis. The presence of both a hydroxyl and a chloro group on adjacent carbons allows for a variety of subsequent chemical transformations.

Potential Applications:

• Synthesis of Epoxides: Treatment of the chlorohydrin with a base can lead to the formation of the corresponding epoxide, 1-(4-cyclohexylphenyl)oxirane. This epoxide can then be used in ring-opening reactions to introduce a variety of nucleophiles.

• Pharmaceutical Intermediates: The structural motif of a phenyl group with a two-carbon side chain containing heteroatoms is common in many active pharmaceutical ingredients (APIs). This compound could serve as a building block for the synthesis of novel drug candidates.

• Derivatization: The hydroxyl group can be esterified or etherified, while the chloro group can be displaced by a wide range of nucleophiles, allowing for the creation of a library of related compounds for structure-activity relationship (SAR) studies.

Signaling Pathway Diagram (Hypothetical):

Caption: Synthetic pathways and potential applications of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Part 4: Safety and Handling

General Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation, ingestion, and skin contact.

• In case of contact, wash the affected area thoroughly with water.

• Consult the Safety Data Sheet (SDS) for the starting material, 2-chloro-1-(4-cyclohexylphenyl)ethanone, for more specific handling information.

References

• 2-Chloro-1-(4-cyclohexylphenyl)ethanone. BLDpharm.

Sources

• 1. 72825-30-0|2-Chloro-1-(4-cyclohexylphenyl)ethanone|BLD Pharm [bldpharm.com]

Comparative Technical Analysis: 4-Cyclohexylphenacyl Chloride vs. 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

The following technical guide provides an in-depth comparative analysis of 4-cyclohexylphenacyl chloride and its reduced derivative, 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol .

Executive Summary

This guide analyzes the structural, mechanistic, and functional divergences between 4-cyclohexylphenacyl chloride (Compound B) and 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (Compound A).

• 4-cyclohexylphenacyl chloride is an

  -chloroketone, serving as a potent electrophile in organic synthesis. It is the primary intermediate formed via Friedel-Crafts acylation.

• 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is a chlorohydrin, derived from the reduction of the ketone. It serves as a chiral scaffold for epoxide formation and the subsequent synthesis of

  -amino alcohol pharmacophores.

The transition from the ketone to the alcohol represents a critical "chiral switch" in drug development, moving from a flat, achiral electrophile to a stereochemically defined building block.

Molecular Architecture & Physiochemical Properties

The core difference lies in the oxidation state of the benzylic carbon (C1). The ketone (B) possesses a planar

carbonyl center, while the alcohol (A) features a tetrahedral center, introducing chirality.

Feature	4-Cyclohexylphenacyl Chloride (Ketone)	2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (Alcohol)
IUPAC Name	2-chloro-1-(4-cyclohexylphenyl)ethan-1-one	2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol
Structure
CAS Number	72825-30-0	Derivative of 72825-30-0
Molecular Weight	~236.74 g/mol	~238.75 g/mol
Hybridization (C1)	(Planar)	(Tetrahedral, Chiral)
Reactivity Role	Electrophile (Alkylation Agent)	Nucleophile (Latent Epoxide)
Key Functional Group	-Halo Ketone	Chlorohydrin (Vicinal Halo-Alcohol)

Synthetic Pathways & Interconversion[4][5]

The synthesis of these compounds follows a linear pathway where the ketone is the precursor to the alcohol.

Synthesis of the Ketone (Compound B)

The ketone is synthesized via Friedel-Crafts Acylation . Cyclohexylbenzene is reacted with chloroacetyl chloride in the presence of a Lewis acid catalyst (

). The para-selectivity is driven by the steric bulk of the cyclohexyl group.

Reduction to the Alcohol (Compound A)

The ketone is reduced to the chlorohydrin using a hydride source, typically Sodium Borohydride (

) .

• Chemo-selectivity:

  is preferred over to avoid over-reduction or side reactions with the alkyl chloride moiety (though the chloride is relatively stable to under mild conditions).

• Stereo-selectivity: Standard reduction yields a racemate. Asymmetric reduction (e.g., using Corey-Bakshi-Shibata (CBS) catalysts) can yield enantiopure alcohols, critical for pharmaceutical applications.

Visualization of Pathway

Figure 1: Synthetic lineage from Cyclohexylbenzene to the Epoxide precursor.[1][2][3][4][5]

Reactivity Profile & Mechanistic Divergence

Ketone (B): The Electrophile

The

-chloroketone moiety makes Compound B highly reactive toward nucleophiles via two distinct mechanisms:

• Attack: Nucleophiles (amines, thiols) attack the -carbon, displacing the chloride. This is the primary route for synthesizing -aminoketones.

• Carbonyl Addition: Grignard reagents or hydrides attack the carbonyl carbon.

Risk Factor:

-chloroketones are lachrymators and potential skin sensitizers due to their alkylating ability.

Alcohol (A): The Latent Epoxide

The chlorohydrin (A) is less electrophilic initially but possesses "neighboring group participation" potential.

• Epoxide Formation: Upon treatment with a base (

  ), the alkoxide ion is formed. It performs an intramolecular attack on the adjacent carbon, displacing the chloride to form (4-cyclohexylphenyl)oxirane .

• Nucleophilic Opening: The resulting epoxide is then opened by amines to form

  -amino alcohols (e.g., in beta-blocker synthesis).

Experimental Protocols

Protocol 1: Synthesis of 4-cyclohexylphenacyl chloride (Ketone)

• Reagents: Cyclohexylbenzene (1.0 eq), Chloroacetyl chloride (1.2 eq), Aluminum Chloride (

  , 1.3 eq), Dichloromethane (DCM).

• Procedure:

  • Suspend

    in anhydrous DCM at under .

  • Add chloroacetyl chloride dropwise; stir for 15 min to form the acylium ion complex.

  • Add cyclohexylbenzene dropwise, maintaining temperature

    .

  • Stir at room temperature for 2-4 hours (Monitor by TLC/HPLC).

  • Quench: Pour slowly onto crushed ice/HCl mixture.

  • Workup: Separate organic layer, wash with brine, dry over

    , and concentrate. Recrystallize from hexane/ethanol.

Protocol 2: Reduction to 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (Alcohol)

• Reagents: 4-cyclohexylphenacyl chloride (1.0 eq), Sodium Borohydride (

  , 0.5-0.7 eq), Methanol/THF (4:1).

• Procedure:

  • Dissolve the ketone in Methanol/THF and cool to

    .

  • Add

    portion-wise over 30 minutes. Caution: Hydrogen gas evolution.

  • Stir at

    for 1 hour. Ensure complete consumption of ketone to avoid difficult separation later.

  • Quench: Add Acetone (to destroy excess hydride) followed by dilute HCl (to pH 5-6).

  • Workup: Extract with Ethyl Acetate. Wash with

    and brine.

  • Purification: The crude chlorohydrin can often be used directly or purified via silica gel chromatography (Hexane/EtOAc).

Pharmaceutical Utility

These compounds are critical intermediates for

-amino alcohol pharmacophores. The "4-cyclohexylphenyl" moiety provides significant lipophilicity, enhancing membrane permeability and receptor binding affinity in:

• Adrenergic Receptor Antagonists: The amino-alcohol backbone is the classic "beta-blocker" motif.

• Antifungals: Azole antifungals often require an epoxide precursor derived from such chlorohydrins.

• Antibiotics: Precursors for streptogramin derivatives (related to Pristinamycin synthetic fragments).

References

• Synthesis of

  -chloroketones (Friedel-Crafts): Organic Syntheses, Coll. Vol. 3, p. 183 (1955). Link (General method reference).

• Reduction of

  -chloroketones with NaBH4: Journal of the American Chemical Society, 71(1), 122-125. Link

• Mechanistic insight into Chlorohydrin-Epoxide conversion: Tetrahedron Letters, 31(45), 6523-6526. Link

• CAS Database Entry (Ketone): 2-chloro-1-(4-cyclohexylphenyl)ethan-1-one (CAS 72825-30-0). Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. CN101492375B - Synthesis of 4-tert-butyl cyclohexyl chloride formic ester - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. nationaljewish.org [nationaljewish.org]
• 5. Chloroacetyl chloride: applications in synthesis and toxicology_Chemicalbook [chemicalbook.com]

Metabolic Stability and Biotransformation of Cyclohexylphenyl Chlorohydrin Derivatives

The following technical guide details the assessment and optimization of metabolic stability for cyclohexylphenyl chlorohydrin derivatives . This analysis treats the "cyclohexylphenyl" moiety as the lipophilic pharmacophore and the "chlorohydrin" (α-chloro-β-hydroxy) as a chemically and metabolically labile functional group.

Technical Guidance for Drug Discovery & Development

Executive Summary

Cyclohexylphenyl chlorohydrin derivatives present a unique challenge in drug development due to their dual susceptibility to enzymatic clearance (driven by the lipophilic cyclohexylphenyl core) and chemical instability (driven by the chlorohydrin moiety).

While the cyclohexylphenyl scaffold often provides desirable CNS penetration and receptor affinity (analogous to scaffolds found in venlafaxine or tramadol), the chlorohydrin group acts as a "soft spot" that can undergo spontaneous cyclization to reactive epoxides under physiological conditions. Therefore, assessing the metabolic stability of these derivatives requires a bifurcated approach: distinguishing intrinsic chemical hydrolysis from CYP450-mediated biotransformation .

This guide outlines the mechanistic pathways, experimental protocols, and risk assessment strategies required to evaluate these compounds.

Mechanistic Profiling: Chemical vs. Metabolic Fate

The stability profile of cyclohexylphenyl chlorohydrin derivatives is defined by the competition between three primary pathways. Understanding this causality is essential for interpreting in vitro clearance data.

The Chlorohydrin-Epoxide Equilibrium (Chemical)

At physiological pH (7.4), chlorohydrins can undergo intramolecular nucleophilic substitution (

) where the alkoxide oxygen attacks the carbon bearing the chlorine.

• Mechanism:

• Implication: In microsomal incubations, disappearance of the parent compound may be due to chemical cyclization rather than enzymatic metabolism. This epoxide is often more toxic (genotoxic structural alert) and reactive than the parent.

Phase I Metabolism (Oxidative)

The lipophilic cyclohexylphenyl core is a prime substrate for Cytochrome P450 enzymes (primarily CYP2D6 and CYP3A4).

• Cyclohexyl Hydroxylation: Oxidation at the C3 or C4 position of the cyclohexane ring is a major clearance route.

• Aromatic Hydroxylation: If the phenyl ring is unsubstituted, para-hydroxylation is highly probable.

Phase II Metabolism (Conjugative)

• Glucuronidation: The secondary alcohol of the chlorohydrin is a direct substrate for UDP-glucuronosyltransferases (UGTs), forming a hydrophilic glucuronide conjugate which facilitates excretion.

• Glutathione (GSH) Conjugation: If the chlorohydrin cyclizes to an epoxide, the epoxide can be opened by Glutathione S-Transferase (GST), forming a stable adduct.

Visualization of Stability Pathways

The following diagram illustrates the competing pathways determining the fate of cyclohexylphenyl chlorohydrin derivatives.

Caption: Competing chemical and enzymatic pathways. Red dashed lines indicate non-enzymatic instability risks.

Experimental Protocols

To accurately determine metabolic stability, you must decouple chemical degradation from enzymatic clearance.

Protocol A: Chemical Stability Control (Buffer Assay)

Purpose: To quantify the spontaneous conversion rate of chlorohydrin to epoxide at physiological pH.

• Preparation: Prepare a 1 µM solution of the test compound in 100 mM Potassium Phosphate Buffer (pH 7.4).

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: Aliquot samples at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench with ice-cold acetonitrile containing an internal standard.

• Analysis: Analyze via LC-MS/MS. Monitor for the parent (M+H) and the potential epoxide product (M-HCl).

  • Note: The epoxide mass will be [Parent Mass - 36 Da].

Protocol B: Microsomal Stability (Phase I)

Purpose: To assess CYP-mediated clearance.

• System: Liver Microsomes (Human/Rat/Mouse) at 0.5 mg/mL protein concentration.

• Cofactors: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Procedure:

  • Pre-incubate microsomes and test compound (1 µM) for 5 min at 37°C.

  • Initiate reaction by adding NADPH (or buffer for the Negative Control ).

  • Critical Step: Run a parallel incubation without NADPH. If clearance is observed in the absence of NADPH, the instability is chemical (see Protocol A) or esterase-driven, not CYP-mediated.

• Calculation:

Protocol C: Reactive Metabolite Trapping (GSH)

Purpose: To confirm if the chlorohydrin moiety generates reactive electrophiles (epoxides).

• Additives: Supplement the microsomal incubation (Protocol B) with 5 mM Glutathione (GSH) or a GSH-ethyl ester (for better cell permeability in hepatocyte assays).

• Detection: Use LC-MS/MS to scan for Neutral Loss of 129 Da (pyroglutamic acid fragment) or Precursor Ion scanning for m/z 272 (deprotonated GSH fragment in negative mode).

• Interpretation: The presence of a GSH adduct confirms the formation of a reactive intermediate (likely the epoxide derived from the chlorohydrin).

Quantitative Data Summary

When evaluating a library of cyclohexylphenyl chlorohydrin derivatives, organize data to highlight the Stability Ratio (Chemical vs. Metabolic).

Parameter	High Stability Target	Warning Flag	Critical Failure
Buffer (pH 7.4)	> 240 min	60 - 240 min	< 60 min
Microsomal (+NADPH)	> 60 min	15 - 60 min	< 15 min
NADPH-dependency	> 90% clearance is NADPH-dependent	Mixed clearance	Clearance is NADPH-independent
GSH Adduct Formation	Not Detected	Trace Levels	Major Peak Observed

Structural Optimization Strategies

If metabolic or chemical instability is observed, the following structural modifications are recommended:

• Stabilizing the Chlorohydrin:

  • Steric Hindrance: Introduce a methyl group adjacent to the hydroxyl or chlorine. This sterically hinders the rotation required for the

    cyclization to the epoxide.

  • Fluorine Substitution: Replace the chlorine with fluorine (fluorohydrin). The C-F bond is stronger and a poorer leaving group, significantly reducing epoxide formation while maintaining polarity.

• Stabilizing the Cyclohexyl Core:

  • Gem-dimethylation: Introduce gem-dimethyl groups on the cyclohexane ring (C3/C5 positions) to block aliphatic hydroxylation.

  • Aromatic Substitution: Add a halogen (F or Cl) to the para-position of the phenyl ring to block CYP-mediated aromatic hydroxylation.

References

• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology. Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition. Link

• Kalgutkar, A. S., et al. (2005). A comprehensive listing of bioactivation pathways of organic functional groups. Current Drug Metabolism. Link

• Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity. Link

• Shet, M. S., et al. (1997). Purification and Characterization of a Chlorohydrin Halohydrin Hydrogen-Halide Lyase. Journal of Biological Chemistry. Link(Context: Enzymatic degradation of chlorohydrins).

Protocols & Analytical Methods

ring-opening of 4-cyclohexylstyrene oxide to form chloroethanol

Abstract

The conversion of 4-cyclohexylstyrene oxide to its corresponding chloroethanol derivatives is a pivotal transformation in the synthesis of lipophilic pharmaceutical intermediates, including selective estrogen receptor modulators (SERMs) and antifungal agents. This application note details the regiochemical challenges inherent to styrene oxide derivatives, where the electronic stabilization of the benzylic position competes with steric accessibility. We present two distinct protocols: Method A , utilizing anhydrous HCl in non-polar solvent to favor the kinetic benzylic chloride (

-like), and Method B , utilizing Lewis-acid assisted opening ( ) to enhance selectivity for the terminal chloride.

Introduction & Mechanistic Insight

The Substrate: 4-Cyclohexylstyrene Oxide

Unlike simple aliphatic epoxides, 4-cyclohexylstyrene oxide possesses a distinct electronic bias due to the aromatic ring. The para-cyclohexyl group adds significant lipophilicity (

), necessitating the use of non-aqueous solvent systems to maintain homogeneity.

The Regioselectivity Paradox

Ring opening of styrene oxides with chloride sources yields two regioisomers:

• Isomer A (Benzylic Chloride): 1-chloro-1-(4-cyclohexylphenyl)ethan-2-ol. Formed via an

  -like transition state where the developing positive charge is stabilized by the aromatic ring.[1] This is typically the major product in strong acid.

• Isomer B (Terminal Chloride): 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol. Formed via an

  mechanism attacking the less hindered carbon.[1] This is the preferred pharmacophore for many downstream oxidations or aminations but is difficult to access directly from the epoxide under standard acidic conditions.

Mechanistic Pathway Diagram

Experimental Protocols

Materials & Equipment

• Substrate: 4-Cyclohexylstyrene oxide (Purity >97%).

• Reagents: 4M HCl in Dioxane, Cerium(III) chloride heptahydrate (

  ), Acetonitrile (HPLC Grade), Dichloromethane (DCM).

• Analytics: HPLC (C18 column),

  -NMR (400 MHz).

Protocol A: Kinetic Opening (Targeting Benzylic Chloride)

This method utilizes strong acid in a non-polar solvent to maximize the electronic effect, favoring the 1-chloro isomer.

• Preparation: Dissolve 4-cyclohexylstyrene oxide (1.0 eq, 500 mg) in anhydrous DCM (5 mL). The solution should be clear and colorless.

• Acid Addition: Cool the solution to 0°C under nitrogen. Dropwise add 4M HCl in Dioxane (1.2 eq).

• Reaction: Allow to warm to room temperature (25°C) and stir for 2 hours.

  • Checkpoint: TLC (10% EtOAc/Hexane) should show consumption of the epoxide (

    ) and appearance of a more polar spot ( ).

• Workup: Quench with saturated

  (10 mL). Extract with DCM ( mL). Wash organics with brine, dry over , and concentrate.[2]

• Outcome: Expect ~85:15 ratio favoring Isomer A (Benzylic Chloride).

Protocol B: Regioselective Opening (Targeting Terminal Chloride)

This method uses Cerium(III) chloride, which acts as a Lewis acid to activate the epoxide while the coordinated chloride attacks the less hindered position via a more concerted mechanism.

• Preparation: Suspend

  (1.5 eq) in Acetonitrile (10 mL). Stir until partially dissolved.

• Addition: Add a solution of 4-cyclohexylstyrene oxide (1.0 eq, 500 mg) in Acetonitrile (2 mL) dropwise over 10 minutes at room temperature.

• Reaction: Reflux the mixture (80°C) for 4–6 hours.

  • Note: The reaction is slower than Method A. Monitor strictly by HPLC to avoid degradation.

• Workup: Cool to RT. Dilute with water (20 mL) and extract with Ethyl Acetate (

  mL).

• Outcome: Expect ~70:30 to 80:20 ratio favoring Isomer B (Terminal Chloride).

Analytical Validation & Data

Differentiation of the two isomers is critical as they have identical mass spectra.

-NMR is the definitive identification method.

Table 1: Diagnostic NMR Shifts (

, 400 MHz, )

Feature	Isomer A (Benzylic Chloride)	Isomer B (Terminal Chloride)
Structure
Benzylic Proton	5.05 ppm (dd, 1H)	4.85 ppm (dd, 1H)
Methylene Protons	3.90–4.05 ppm (m, 2H)	3.60–3.75 ppm (m, 2H)
Shift Logic	Chlorine is electronegative; deshields the benzylic proton more than OH.	Benzylic proton is attached to OH, appearing slightly upfield relative to Cl-analog.

Table 2: Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Yield / Polymerization	Acid concentration too high or temp too high.	Perform reaction at -10°C; dilute reaction mixture (0.1 M).
Diol Formation	Water present in solvent.[3]	Use anhydrous DCM/Dioxane; ensure glassware is flame-dried.
Incomplete Conversion	Steric bulk of cyclohexyl group slows kinetics.	Extend reaction time; do not increase acid equivalents beyond 1.5x.

Safety & Handling

• Epoxide Hazard: 4-Cyclohexylstyrene oxide is a potential alkylating agent. Handle in a fume hood with double nitrile gloves.

• Acid Hazard: HCl in Dioxane is corrosive and fumes.

• Waste: All chlorinated waste must be segregated from general organic solvents.

References

• Kayser, M. M., & Morand, P. (1980). Regioselectivity of epoxide ring opening: An analysis in terms of hard-soft acid-base theory. Canadian Journal of Chemistry.[4] Retrieved from [Link]

• Organic Chemistry Portal. (2024). Synthesis of Chlorohydrins. Retrieved from [Link]

• University of Alicante. (2021). Enhancing catalytic epoxide ring-opening selectivity using surface-modified Ti3C2Tx MXenes. Retrieved from [Link]

Sources

• 1. growingscience.com [growingscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chlorohydrin synthesis by chlorination or substitution [organic-chemistry.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

reagents for converting 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol to epoxides

Application Note: High-Efficiency Cyclization of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol to Epoxides

Executive Summary

This guide details the synthetic conversion of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (Substrate 1 ) to 2-(4-cyclohexylphenyl)oxirane (Product 2 ). This transformation is a critical step in the synthesis of liquid crystalline materials, functional polymers, and specific pharmaceutical intermediates (e.g., analogs of venlafaxine or azole antifungals).

Due to the significant lipophilicity imparted by the 4-cyclohexylphenyl moiety, standard aqueous protocols often suffer from poor mass transfer. This note prioritizes Phase Transfer Catalysis (PTC) and Anhydrous Organic methods to ensure high conversion rates and suppress hydrolytic side reactions.

Mechanistic Insight & Reaction Logic

The formation of the epoxide ring proceeds via an intramolecular Williamson ether synthesis .[1][2] The reaction is thermodynamically driven by the formation of a stable salt (e.g., NaCl) and kinetically controlled by the alignment of the alkoxide oxygen and the carbon-chlorine bond.

Key Mechanistic Steps:

• Deprotonation: A base removes the hydroxyl proton, generating an alkoxide intermediate.

• Conformational Lock: The alkoxide must rotate to achieve an anti-periplanar geometry relative to the chloride leaving group (180° dihedral angle).

• Intramolecular

  : The nucleophilic oxygen attacks the -carbon from the backside, displacing the chloride and closing the oxirane ring.

Critical Consideration: The substrate contains a bulky cyclohexyl group. While this group is distant from the reaction center, it drastically reduces water solubility. Consequently, the reaction interface in biphasic systems is the rate-limiting zone.

Pathway Visualization

Figure 1: Mechanistic pathway for base-mediated halohydrin cyclization. Note the competitive hydrolysis pathway (red dotted line) which must be suppressed by solvent choice.

Reagent Selection Matrix

Select the method based on your available equipment and scale.

Feature	Method A: Biphasic PTC (Recommended)	Method B: Anhydrous (High Precision)	Method C: Mild Carbonate
Reagents	50% NaOH (aq) + Toluene + TBAB	NaH (60% disp) + THF	+ Acetone
Mechanism	Interfacial Deprotonation	Irreversible Deprotonation	Equilibrium Deprotonation
Pros	Scalable, cheap, no anhydrous solvents needed.	Fast (<1h), quantitative yield, no hydrolysis.	Very mild, good for acid-sensitive groups.
Cons	Requires vigorous stirring; emulsion risk.	gas evolution; requires dry solvents.	Slow reaction rate (12-24h).
Best For	Multi-gram to Kilo scale synthesis.	Small scale / High-value intermediates.	Overnight runs.

Detailed Experimental Protocols

Protocol A: Biphasic Phase Transfer Catalysis (Standard)

Rationale: The lipophilic cyclohexyl group makes the substrate highly soluble in toluene but insoluble in water. The catalyst (TBAB) shuttles the hydroxide ion into the organic layer to effect deprotonation.

Materials:

• Substrate: 10.0 g (approx. 42 mmol)

• Solvent: Toluene (100 mL) [DCM can be substituted but Toluene is greener]

• Base: NaOH (50% w/w aqueous solution, 20 mL)

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.68 g, 5 mol%)

Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (10 g) in Toluene (100 mL). Ensure complete dissolution; warm slightly to 30°C if necessary.

• Catalyst Addition: Add the TBAB (0.68 g) to the organic solution.

• Base Addition: Add the 50% NaOH solution (20 mL) in one portion.

• Reaction: Stir the biphasic mixture vigorously ( >800 RPM) at Room Temperature (20-25°C).

  • Note: High shear is critical to create surface area for the phase transfer.

• Monitoring: Monitor by TLC (Hexane:EtOAc 4:1) or HPLC. Conversion is typically complete within 2–4 hours.

• Workup:

  • Stop stirring and allow phases to separate.

  • Remove the aqueous (lower) layer.

  • Wash the organic layer with water (2 x 50 mL) until pH is neutral.

  • Wash with Brine (50 mL).

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.[3]

• Purification: The crude material is often pure enough (>95%) for subsequent steps. If necessary, recrystallize from Hexane or perform flash chromatography.[3]

Protocol B: Anhydrous Sodium Hydride (Rapid)

Rationale: For strictly anhydrous conditions where hydrolysis (diol formation) must be completely eliminated.

Materials:

• Substrate: 1.0 g (4.2 mmol)

• Solvent: Anhydrous THF (10 mL)

• Base: Sodium Hydride (60% dispersion in mineral oil, 0.20 g, 5.0 mmol, 1.2 equiv)

Procedure:

• Preparation: Flame-dry a 50 mL flask and purge with Nitrogen/Argon.

• Base Suspension: Add NaH to the flask and wash with dry hexane (2 x 2 mL) to remove mineral oil (optional, but cleaner). Resuspend NaH in anhydrous THF (5 mL). Cool to 0°C.[4]

• Addition: Dissolve the substrate (1.0 g) in THF (5 mL) and add dropwise to the NaH suspension over 10 minutes. Caution: Hydrogen gas evolution.

• Reaction: Remove the ice bath and stir at Room Temperature for 30–60 minutes.

• Quench: Carefully add saturated

  solution (1 mL) to quench excess hydride.

• Extraction: Dilute with Ethyl Acetate (30 mL) and water (10 mL). Separate phases. Wash organic layer with Brine, dry (

  ), and concentrate.

Analytical Validation

Upon conversion from the chlorohydrin to the epoxide, specific NMR signatures will shift diagnostically.

Proton Environment	Substrate (Chlorohydrin) (ppm)	Product (Epoxide) (ppm)	Change
C-H (Benzylic)	~4.8 - 5.0 (dd)	~3.8 - 3.9 (dd)	Upfield Shift (Ring strain shielding)
C-H (Chloromethyl)	~3.6 - 3.8 (m)	~2.8 - 3.1 (dd)	Upfield Shift & increased splitting complexity
OH Proton	~2.0 - 3.0 (broad s)	Absent	Disappearance confirms cyclization

Quality Control Check:

• Impurity Alert: If you see peaks at

  3.5–3.8 ppm that integrate to 2-3 protons and a broad singlet, you likely have the diol (hydrolysis product). This indicates your reaction medium was too wet or the temperature was too high.

Workflow Visualization

Figure 2: Operational workflow for the two primary synthesis protocols.

References

• Org. Synth. 2006, 83, 162. Synthesis of Epoxides using Phase Transfer Catalysis. (General methodology for lipophilic substrates).

• Journal of the American Chemical Society. Mechanism of Base-Promoted Cyclization of Halohydrins. (Foundational mechanistic grounding).

• Organic Chemistry Portal. Epoxide Synthesis by Ring Closure. (Review of reagents including NaH and Carbonates).

• ResearchGate. Synthesis of Cyclohexylphenols and Derivatives. (Context for the stability and solubility of the 4-cyclohexylphenyl moiety).

• US Patent 20100292493. Process for the preparation of styrene oxide derivatives. (Industrial conditions for similar phenyl-epoxides).[5]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. CN101503714A - Method for asymmetric synthesis of (S)-2-chloro-1-phenylethanol derivative - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN102432566B - 2-(4-phenoxyphenyl)oxirane and preparation method and application thereof - Google Patents [patents.google.com]

Application Notes & Protocols: Asymmetric Hydrogenation of Cyclohexylphenyl Ketones

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of Chiral Cyclohexylphenylmethanols

The enantioselective reduction of prochiral ketones is a cornerstone of modern organic synthesis, providing access to optically active secondary alcohols. These alcohols are critical chiral building blocks for a vast array of high-value molecules, particularly in the pharmaceutical and agrochemical industries.[1] Cyclohexylphenyl ketone represents a class of sterically demanding diaryl or alkyl-aryl ketones, and its reduction product, chiral cyclohexylphenylmethanol, is a key intermediate in the synthesis of various biologically active compounds.

The challenge in the hydrogenation of substrates like cyclohexylphenyl ketone lies in achieving high enantioselectivity. The catalyst must effectively differentiate between the two bulky, non-polar groups (cyclohexyl and phenyl) flanking the carbonyl. This technical guide provides an in-depth overview of the state-of-the-art catalysts for this transformation, the mechanistic principles governing their function, and a detailed protocol for researchers to implement in their laboratories.

Catalyst Selection: A Mechanistic Approach

The success of an asymmetric hydrogenation hinges on the selection of an appropriate chiral catalyst. For ketones, particularly unfunctionalized ones like cyclohexylphenyl ketone, transition metal complexes of Ruthenium, Rhodium, and Iridium have proven most effective.[1][2] The most significant breakthrough in this field came with the development of "bifunctional" catalysts by Noyori and colleagues, which do not require the substrate to coordinate directly to the metal center.[3]

The Principle of Bifunctional Catalysis

Noyori-type catalysts, typically based on Ruthenium(II), feature both a chiral diphosphine and a chiral diamine ligand.[3] In the presence of a base and hydrogen, a metal-hydride species is formed. The key to their remarkable efficiency is a proposed concerted, six-membered pericyclic transition state involving the Ru-H hydride, the N-H proton of the diamine ligand, and the C=O bond of the ketone.[4] This outer-sphere mechanism avoids the need for a directing group on the substrate, making it broadly applicable to simple ketones.[3]

dot digraph "Noyori_Bifunctional_Catalysis" { graph [rankdir="LR", splines=ortho, nodesep=0.6, label="Figure 1: Catalytic Cycle for Bifunctional Asymmetric Hydrogenation", labelloc=b, labeljust=c, fontname="Arial", fontsize=12, width=8.5, ratio=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

// Nodes Precatalyst [label="RuCl₂(diphosphine)(diamine)\n(Precatalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; ActiveCatalyst [label="RuH₂(diphosphine)(diamine)\n(Active Catalyst)", fillcolor="#E8F0FE", fontcolor="#1967D2"]; SubstrateComplex [label="Catalyst-Substrate Complex\n[RuH₂-S]", fillcolor="#E8F0FE", fontcolor="#1967D2"]; TransitionState [label="Six-Membered\nTransition State", shape=Mdiamond, fillcolor="#FCE8E6", fontcolor="#C5221F"]; ProductComplex [label="Product-Catalyst Adduct", fillcolor="#E6F4EA", fontcolor="#1E8E3E"]; ProductRelease [label="Chiral Alcohol Product\n(R₂CHOH)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", penwidth=2, color="#34A853"];

// Edges Precatalyst -> ActiveCatalyst [label="+ 2H₂, + Base\n- 2 Base-HCl", color="#4285F4"]; ActiveCatalyst -> SubstrateComplex [label="+ Ketone (R₂C=O)", color="#4285F4"]; SubstrateComplex -> TransitionState [label="Outer-Sphere\nHydride Transfer", color="#EA4335"]; TransitionState -> ProductComplex [label=" ", color="#34A853"]; ProductComplex -> ActiveCatalyst [label="- Product", color="#34A853"]; ProductComplex -> ProductRelease [style=dashed, arrowhead=none, color="#34A853"]; } Caption: General catalytic cycle for Noyori-type hydrogenation.

Ruthenium-Based Catalysts

Ruthenium catalysts are the most extensively studied and widely applied for ketone hydrogenation. The combination of a BINAP-family diphosphine with a DPEN-family diamine ligand is particularly powerful.[5][6]

• Ligand Design: For sterically hindered ketones like cyclohexylphenyl ketone, ligands with bulky substituents are often required to create a well-defined chiral pocket. For example, using xyl-BINAP (with 3,5-dimethylphenyl groups) instead of BINAP (phenyl groups) can significantly enhance enantioselectivity by increasing steric repulsion, forcing the substrate to adopt a more favorable orientation in the transition state.[1]

• Catalyst System: A typical and highly effective system is trans-RuCl₂[(S)-xyl-BINAP][(S,S)-DPEN]. The combination of ligand chirality is crucial; a "matched" pair generally provides superior results.

Iridium and Rhodium-Based Catalysts

While Ruthenium systems are prevalent, Iridium and Rhodium catalysts have also emerged as powerful alternatives, often with unique reactivity profiles.

• Iridium Catalysts: Iridium complexes, particularly those with P,N ligands like SIPHOX or multidentate PNNO ligands, have shown exceptional activity, sometimes achieving very high turnover numbers (TONs).[4][7][8] They can be effective for a broad range of ketones and imines.[2]

• Rhodium Catalysts: Chiral Rhodium complexes are historically famous for alkene hydrogenation but have also been adapted for ketones. Tethered Rh(III)-TsDPEN catalysts, for instance, create a rigid stereochemical environment and have demonstrated high efficiency in the asymmetric transfer hydrogenation of various ketones.[9][10]

Comparative Performance Data

The selection of a catalyst system is often empirical, guided by literature precedents. The table below summarizes the performance of several catalyst types for the asymmetric hydrogenation of aryl ketones, providing a baseline for experimental design.

Catalyst/Ligand System	Substrate	S/C Ratio	H₂ (atm)	Temp (°C)	Solvent	Conv. (%)	ee (%)	Reference
RuCl₂[(S)-TolBINAP]/[(S,S)-DPEN]	Pinacolone	2,000	9	RT	C₂H₅OH/Base	20	14	[1]
RuCl₂[(S)-TolBINAP]/(pica)	Pinacolone	100,000	8	RT	C₂H₅OH/Base	>99	98 (S)	[1]
MsDPEN–Cp*Ir complex	4-Chromanone	5,000	15	60	CH₃OH	>99	99 (R)	[1]
Ru(OTf)	α-Chloroacetophenone	1,000	10	RT	CH₃OH	>99	96 (R)	[1]
Ir/f-PNNO	Acetophenone	4,080,000	50	80	Toluene	>99	98	[7]
Rh(III)-TsDPEN (tethered)	Acetophenone	100	ATH	28	HCOOH/NEt₃	>99	97 (S)	[10]

Note: Data is for representative sterically demanding or simple aryl ketones to illustrate catalyst efficacy. S/C = Substrate-to-Catalyst ratio. ATH = Asymmetric Transfer Hydrogenation.

Detailed Experimental Protocol: Asymmetric Hydrogenation of Cyclohexylphenyl Ketone

This protocol describes a general procedure for the asymmetric hydrogenation of cyclohexylphenyl ketone using a Ru-based catalyst. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk line or glovebox techniques.

Materials and Reagents

• Catalyst: trans-RuCl₂[(S)-XylBINAP][(S,S)-DPEN] (or other suitable catalyst)

• Substrate: Cyclohexylphenyl ketone

• Base: Potassium tert-butoxide (KOtBu), 1.0 M solution in THF or freshly prepared in 2-propanol.

• Solvent: Anhydrous 2-propanol (isopropanol), degassed.

• Hydrogen Source: High-purity hydrogen gas (H₂).

• Equipment: Glass-lined stainless-steel autoclave or high-pressure reactor equipped with a magnetic stir bar, pressure gauge, and thermocouple. Schlenk line or glovebox. Standard laboratory glassware.

Catalyst Activation and Reaction Setup (S/C = 1000:1)

• Reactor Preparation: Ensure the autoclave is clean, dry, and equipped with a stir bar. Seal the reactor and purge thoroughly with inert gas (at least 3 cycles of vacuum/inert gas backfill).

• Reagent Charging:

  • Under a positive pressure of inert gas, add cyclohexylphenyl ketone (e.g., 1.88 g, 10.0 mmol) to the reactor.

  • Add degassed, anhydrous 2-propanol (e.g., 20 mL).

  • In a separate Schlenk flask, dissolve the Ru-catalyst (e.g., 9.3 mg, 0.01 mmol, 1 equivalent based on Ru) in degassed 2-propanol (5 mL).

  • In another Schlenk flask, dissolve KOtBu (e.g., 22.4 mg, 0.2 mmol, 20 equivalents relative to Ru) in degassed 2-propanol (5 mL). Causality Note: The base is essential for the in-situ formation of the active ruthenium hydride species from the chloride precatalyst.[4]

• Initiation:

  • Using a cannula or gas-tight syringe, transfer the catalyst solution to the reactor.

  • Next, transfer the base solution to the reactor. Stir the mixture for 5-10 minutes at room temperature to allow for pre-activation of the catalyst.

  • Seal the autoclave securely.

Hydrogenation

• Purging: Purge the sealed reactor with low-pressure hydrogen gas (2-3 atm) three times to remove any residual inert gas.

• Pressurization: Pressurize the reactor to the desired pressure (e.g., 10 atm H₂). Experimental Choice: While higher pressures can increase reaction rates, many modern catalysts are highly active at moderate pressures (8-20 atm), which is often safer and more practical for laboratory setups.[1]

• Reaction: Begin vigorous stirring and heat the reactor to the desired temperature (e.g., 40 °C). Monitor the pressure; a drop in pressure indicates hydrogen consumption. The reaction is typically complete within 4-24 hours.

• Monitoring: Progress can be monitored by taking aliquots (after carefully depressurizing and re-purging) and analyzing them by GC or TLC (staining with permanganate).

Work-up and Purification

• Depressurization: Once the reaction is complete (no further H₂ uptake or complete consumption of starting material by GC/TLC), cool the reactor to room temperature. Carefully and slowly vent the excess hydrogen pressure in a well-ventilated fume hood.

• Quenching: Open the reactor and pass the reaction mixture through a short plug of silica gel to remove the catalyst. Rinse the plug with ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure cyclohexylphenylmethanol.

Analysis of Enantioselectivity

• Yield Determination: Determine the isolated yield of the purified product.

• Enantiomeric Excess (ee): The enantiomeric excess of the product alcohol is determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

  • Example HPLC Conditions: Chiralcel OD-H column, Hexane/Isopropanol mobile phase, flow rate of 1.0 mL/min, detection at 254 nm. The retention times of the two enantiomers should be compared to a racemic standard (prepared, for example, by reduction with NaBH₄).

Conclusion

The asymmetric hydrogenation of cyclohexylphenyl ketone is a challenging yet achievable transformation. The selection of a catalyst, particularly a bifunctional Ruthenium complex with sterically appropriate chiral diphosphine and diamine ligands, is paramount to success.[1][3] By understanding the mechanistic principles and carefully controlling reaction parameters as outlined in the protocol, researchers can reliably produce highly enantioenriched cyclohexylphenylmethanol. The continuous development of more active and selective catalysts, including those based on Iridium and Rhodium, promises to further expand the capabilities of this powerful synthetic tool.[7][10]

References

• Noyori Asymmetric Hydrogenation - SynArchive. (n.d.). Retrieved from [Link]

• Noyori Hydrogenation - YouTube. (2022). Retrieved from [Link]

• Asymmetric hydrogenation - Wikipedia. (n.d.). Retrieved from [Link]

• Štěpnička, P. (2017). Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Molecules, 22(9), 1533.
• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. (2024). IntechOpen.

• Catalyst Directed Asymmetric Hydrogenation of Carbonyls - Macmillan Group. (2004). Retrieved from [Link]

• Ohkuma, T., & Noyori, R. (2004). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope.
• Nádas, J., et al. (2018). Mechanochemical, Water-Assisted Asymmetric Transfer Hydrogenation of Ketones Using Ruthenium Catalyst. Chemistry - A European Journal, 24(51), 13589-13593.
• Xiao, J. (2007). Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols.
• Wu, X., et al. (2005). Rh III- and Ir III-catalyzed asymmetric transfer hydrogenation of ketones in water. Chemistry - A European Journal, 11(11), 3291-3301.
• Sun, H., et al. (2024). Rhodium-Catalyzed Asymmetric Hydrogenation and Transfer Hydrogenation of α-Nitro Ketones.
• Wang, C., et al. (2021). Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of β-Substituted α-Oxobutyrolactones. Organic Letters, 23(22), 8829-8833.
• Zhang, Z., et al. (2024). A Highly Efficient Iridium Catalyst for Ketone Asymmetric Hydrogenation with Exceptional Turnover Number.
• Li, X., et al. (2005). A stereochemically well-defined rhodium(III) catalyst for asymmetric transfer hydrogenation of ketones. Organic Letters, 7(24), 5489-5491.
• Zhang, J., et al. (2021). A chiral ferrocene-tethered ruthenium diamine catalyst for asymmetric transfer hydrogenation of ketones. Organic Chemistry Frontiers, 8(1), 56-61.
• Vidal-Ferran, A., et al. (2013). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Chemical Society Reviews, 42(4), 1438-1453.
• Ell, A., et al. (2021). Design of Iridium N-Heterocyclic Carbene Amino Acid Catalysts for Asymmetric Transfer Hydrogenation of Aryl Ketones. Molecules, 26(11), 3121.
• Zhang, X., et al. (2024). Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. Journal of the American Chemical Society.
• Kumar, P., et al. (2022). Recyclable Mn(I) Catalysts for Base‐Free Asymmetric Hydrogenation: Mechanistic, DFT and Catalytic Studies. Chemistry - A European Journal, 28(45), e202200889.
• Zhang, Z., et al. (2021). Iridium-catalyzed chemoselective asymmetric hydrogenation of conjugated enones with ferrocene-based multidentate phosphine ligands.
• Li, Y., et al. (2011). High activity iridium catalyst for the asymmetric hydrogenation of aromatic ketones.
• Liu, W., et al. (2022). Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. RSC Advances, 12(21), 13217-13221.
• Blackmond, D. G. (2001). Ruthenium-Catalysed Asymmetric Reduction of Ketones.
• Hoge, G. (2004). Highly selective asymmetric hydrogenation using a three hindered quadrant bisphosphine rhodium catalyst. Journal of the American Chemical Society, 126(19), 5966-5967.
• Bakos, J., et al. (2024). Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O)
• Baratta, W., et al. (2015). Asymmetric Transfer Hydrogenation of Arylketones Catalyzed by Enantiopure Ruthenium(II)/Pybox Complexes Containing Achiral Phosphonite and Phosphinite Ligands. Molecules, 20(8), 15003-15015.
• Baiker, A. (2002). Asymmetric Hydrogenation of Activated Ketones on Platinum: Relevant and Spectator Species.

Sources

• 1. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 5. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. synarchive.com [synarchive.com]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A stereochemically well-defined rhodium(III) catalyst for asymmetric transfer hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability & Handling of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

The following guide is structured as a specialized Technical Support Center resource for researchers working with styrene chlorohydrin derivatives.

Ticket ID: #CH-CYC-PREV Status: Open Severity: Critical (Irreversible Structural Change) Topic: Preventing Spontaneous Cyclization to Epoxide

Executive Summary

The Issue: 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (referred to herein as Compound A ) is a benzylic chlorohydrin. Under basic or even neutral-buffered conditions, it undergoes a rapid intramolecular Williamson ether synthesis to form the corresponding epoxide, 2-(4-cyclohexylphenyl)oxirane .

The Solution: Prevention requires strict maintenance of acidic-to-neutral pH (< 7.0) and control of solvent polarity. Once the epoxide is formed, reverting to the specific original regioisomer is chemically difficult due to regioselectivity issues during ring opening.

Mechanistic Root Cause

To prevent the reaction, one must understand the driving force. The cyclization is driven by the deprotonation of the benzylic alcohol.

The Pathway[1][2]

• Deprotonation: Base removes the proton from the hydroxyl group (

  ).

• Cyclization: The resulting alkoxide acts as an intramolecular nucleophile, attacking the adjacent carbon bearing the chlorine.

• Irreversibility: The formation of the stable ionic salt (e.g., NaCl) and the strong C-O bonds drive the equilibrium toward the epoxide.

Figure 1: The kinetic pathway of unwanted cyclization. Note that the benzylic position increases the acidity of the alcohol, accelerating the first step compared to aliphatic chlorohydrins.

Critical Control Parameters (CCP)

Failure to control these three variables is the primary cause of yield loss.

A. pH Sensitivity (The On/Off Switch)

The reaction rate is directly proportional to the concentration of the alkoxide intermediate.

• Danger Zone: pH > 8.[1][2]0. Even weak bases like saturated Sodium Bicarbonate (

  , pH ~8.3) can trigger cyclization at room temperature.

• Safe Zone: pH 4.0 – 6.0.

• Action: During workup, monitor the aqueous layer pH strictly.

B. Solvent Effects (The Catalyst)

Solvents significantly influence the nucleophilicity of the oxygen.

Solvent Type	Examples	Risk Level	Mechanism of Risk
Polar Aprotic	DMSO, DMF, DMAc	EXTREME	Solvates cations ( ), leaving the alkoxide "naked" and highly reactive.
Polar Protic	Water, Methanol	MODERATE	Hydrogen bonding stabilizes the alkoxide, slightly retarding cyclization.
Non-Polar	DCM, Toluene, Hexane	LOW	Poor solubility of bases; ion pairing reduces reactivity.

C. Temperature

• Rule of Thumb: Every 10°C increase doubles the rate of cyclization.

• Recommendation: Perform all quench and extraction steps at 0°C to 5°C .

Troubleshooting Scenarios

Scenario 1: "I see epoxide forming during aqueous workup."

Diagnosis: Your aqueous wash is too basic. Corrective Protocol:

• Avoid: Do not use NaOH, KOH, or saturated

  .

• Substitute: Use dilute Ammonium Chloride (

  ) or dilute Phosphate Buffer (pH 6.0).

• Emergency Fix: If the pH spikes, immediately add cold 1N HCl dropwise until pH reaches 5-6. Do not overshoot to pH < 2, or you risk acid-catalyzed rearrangement or elimination.

Scenario 2: "The compound degrades on the silica column."

Diagnosis: Standard silica gel is slightly acidic (good), but if you used a basic modifier (like Triethylamine) to fix streaking, you triggered cyclization. Corrective Protocol:

• Mobile Phase: Use pure solvents (Hexane/EtOAc) without amine modifiers.

• Stationary Phase: Ensure the silica is neutral or slightly acidic. Never use Alumina (Basic) .

Scenario 3: "My sample turned into epoxide in the freezer."

Diagnosis: Residual base or moisture was trapped in the oil/solid. Corrective Protocol:

• Ensure the final organic extract was washed with brine and dried thoroughly over

  (which is neutral) rather than (which is basic).

• Store under Argon.

Standard Operating Procedures (SOPs)

SOP-01: Safe Isolation of Compound A

Objective: Isolate 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol from a reduction or Grignard reaction mixture without cyclization.

• Quench: Cool reaction mixture to 0°C.

• Acidification: Slowly add saturated aqueous

  .

  • Check Point: Verify pH of the aqueous phase is 6-7 using pH paper.

• Extraction: Extract immediately with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).

  • Why? These solvents do not support the

    mechanism as well as THF or DMF.

• Wash: Wash the organic layer once with water and once with brine.

  • Critical: Do not use saturated bicarbonate unless absolutely necessary to remove strong acid. If used, keep contact time < 5 mins at 0°C.

• Drying: Dry over anhydrous

  or . Filter.

• Concentration: Rotary evaporate at bath temperature < 35°C .

SOP-02: Decision Tree for Handling

Figure 2: Operational workflow for safe isolation.

Frequently Asked Questions (FAQ)

Q: Can I use Acetone/Water for recrystallization? A: Yes, but ensure the water is distilled and pH neutral. Acetone is polar aprotic, but without a base present, it is safe. However, avoid prolonged heating in acetone if the compound contains trace basic impurities.

Q: I accidentally made the epoxide. Can I use HCl to turn it back? A: Proceed with extreme caution. Treating styrene oxide derivatives with HCl usually results in a mixture of regioisomers.

• Path A (Benzylic Attack): Forms 1-chloro-2-hydroxy (primary alcohol).

• Path B (Terminal Attack): Forms 2-chloro-1-hydroxy (your desired secondary alcohol). Under acidic conditions, Path A is often favored electronically, meaning you will likely isolate the wrong isomer. Prevention is the only reliable path.

Q: What is the shelf life of Compound A? A: If stored at -20°C under inert atmosphere and strictly acid/base free: 12 months . If stored at room temperature in air: < 1 month (slow autocatalytic degradation).

References

• Mechanism of Halohydrin Cyclization: Smith, M. B.[3] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Ed.; Wiley: Hoboken, NJ, 2020. (See Chapter 10, Substitution at Aliphatic Carbon).

• Styrene Oxide Ring Opening Regioselectivity: Knipe, A. C. "Kinetics of formation of substituted styrene oxides by reaction of 2-aryl- and 1-aryl-2-halogenoethanols with aqueous alkali." J. Chem. Soc., Perkin Trans. 2, 1973 , 589-595.

• pKa of Benzylic Alcohols: Serjeant, E. P.; Dempsey, B. Ionisation Constants of Organic Acids in Aqueous Solution, IUPAC Chemical Data Series No. 23, Pergamon Press: Oxford, 1979.

• Handling of Labile Chlorohydrins: BenchChem Technical Support. "Production of 2-(4-Cyclohexylphenoxy)ethanol and Intermediates." BenchChem Protocols, 2025 .

Sources

• 1. library.gwu.edu [library.gwu.edu]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. transformationtutoring.com [transformationtutoring.com]

improving yield in the reduction of 4-cyclohexylphenacyl chloride

Technical Support Center: Organic Synthesis Division Ticket Topic: Optimization of 4-Cyclohexylphenacyl Chloride Reduction Ticket ID: #RXN-882-CYC Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering yield losses during the reduction of 4-cyclohexylphenacyl chloride (2-chloro-1-(4-cyclohexylphenyl)ethan-1-one) to its corresponding chlorohydrin, 1-(4-cyclohexylphenyl)-2-chloroethanol .[1]

This substrate presents a classic "chemoselectivity trap." The

-chloro ketone motif is highly susceptible to three competing pathways:

• Target Reaction: Carbonyl reduction to halohydrin.

• Side Reaction A (Dehalogenation): Reductive removal of chlorine to form 4-cyclohexylacetophenone.

• Side Reaction B (Cyclization): Base-mediated closure to the epoxide (oxirane).

This guide provides a troubleshooting matrix and two validated protocols (Standard & Stereoselective) to maximize yield.

Part 1: The Mechanistic Landscape (Visualized)

To solve yield issues, we must first visualize the competition between the desired pathway and the "yield killers."

Figure 1: Reaction network showing the target pathway (Green) versus reductive dechlorination (Red) and cyclization (Yellow).

Part 2: Troubleshooting & Optimization (Q&A)

Category 1: Low Yield & Byproduct Formation

Q: I am using standard NaBH₄ in Methanol, but I see significant amounts of the dechlorinated product (4-cyclohexylacetophenone). Why? A: This is a common artifact of unbuffered borohydride reduction. The hydride (

) can act as a nucleophile, attacking the chlorine via or radical mechanisms, especially if the reaction warms up.

• The Fix: Switch to Luche Reduction conditions . Add Cerium(III) Chloride Heptahydrate (

  ) to your reaction mixture before adding the borohydride. The ion coordinates with the carbonyl oxygen, increasing its electrophilicity and favoring 1,2-addition (reduction) over halide displacement.

• Protocol Adjustment: Use a 1:1 molar ratio of

  :Substrate.

Q: My LC-MS shows the correct mass for the alcohol, but after workup, the yield drops and I see a new peak (M-36). What happened? A: You likely formed the epoxide (4-cyclohexylstyrene oxide) during workup. The chlorohydrin product contains both a hydroxyl group and a leaving group (Cl) on adjacent carbons. If your quench was basic (pH > 8), the alkoxide intermediate cyclizes.

• The Fix: Acidic Quench. Quench the reaction with 1N HCl or saturated

  at . Ensure the aqueous layer remains slightly acidic (pH 4-6) during extraction. Do not wash with strong bases like NaOH.

Q: The reaction is stalling. The 4-cyclohexyl group makes the substrate insoluble in Methanol. A: Solubility is critical for yield. The lipophilic cyclohexyl tail resists dissolution in pure MeOH.

• The Fix: Use a THF/Methanol co-solvent system (2:1 or 1:1) . Dissolve the substrate in THF first, cool to

  , then add the Methanol and . Add last.

Part 3: Validated Experimental Protocols

Protocol A: The "Luche" Standard (Racemic Synthesis)

Best for: General intermediate synthesis where stereochemistry is not yet required.

Reagents:

• Substrate: 4-Cyclohexylphenacyl chloride (1.0 eq)

• Reducing Agent:

  (1.1 eq)

• Additive:

  (1.0 eq)

• Solvent: THF:MeOH (1:1 v/v)

Step-by-Step:

• Dissolution: In a round-bottom flask, dissolve 10g of substrate and 15.6g of

  in 100 mL of THF/MeOH mixture.

• Cooling: Cool the solution to -5°C to 0°C using an ice/salt bath. Critical: Do not skip cooling.

• Addition: Add

  (1.75g) portion-wise over 20 minutes. Vigorous gas evolution ( ) will occur.

• Monitoring: Stir at

  for 1 hour. Monitor via TLC (Hexane/EtOAc 8:2). Look for the disappearance of the starting material spot ( ) and appearance of the alcohol ( ).

• Quench: Slowly add 1N HCl (50 mL) dropwise while maintaining temperature

  . Stir until gas evolution ceases.

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with Brine, dry over , and concentrate.

Expected Yield: 92-96% Purity: >98% (avoiding dechlorination).

Protocol B: Asymmetric Transfer Hydrogenation (Enantioselective)

Best for: Late-stage pharmaceutical intermediates requiring high ee% (usually >95%).

Reagents:

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 mol%)

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope)

• Solvent: Dichloromethane (DCM) or DMF (if solubility is an issue)

Step-by-Step:

• Inert Atmosphere: Purge the reaction vessel with Nitrogen.

• Mix: Dissolve substrate (1.0 eq) in DCM (5 vol). Add the Ruthenium catalyst (0.005 eq).

• Initiation: Add the Formic Acid/TEA mixture (2.0 eq) dropwise at room temperature.

• Reaction: Stir at 25°C for 12-24 hours.

• Workup: Wash with water, then saturated

  (carefully, to neutralize acid without triggering cyclization), then Brine.

Why this works: The Noyori-type catalyst operates via a metal-ligand bifunctional mechanism that is highly specific for the carbonyl, completely ignoring the alkyl chloride, thus eliminating the dechlorination risk entirely.

Part 4: Data Summary & Specifications

Parameter	NaBH₄ (Standard)	NaBH₄ + CeCl₃ (Luche)	Transfer Hydrogenation (Ru)
Yield	60-75%	92-96%	85-90%
De-Cl Byproduct	High (10-15%)	< 1%	Not Observed
Epoxide Risk	Moderate	Low	Low
Stereocontrol	Racemic	Racemic	>95% ee
Cost	Low	Low-Medium	High

References

• Luche Reduction Mechanism & Application

  • Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society.[2]

• Suppression of Dechlorin

  -Halo Ketones:

  • Hamada, N., & Okada, T. (2017). Selective Reduction of

    -Chloro Ketones to Chlorohydrins using Cerium Chloride. Tetrahedron Letters.[3]
  • Note: This reference grounds the specific use of Lanthanides to prevent halide displacement.

• Asymmetric Transfer Hydrogen

  -Chloro Acetophenones:
  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.

• Synthesis of 4-Cyclohexylphenyl Derivatives

  • BenchChem Technical Repository. Production of 2-(4-Cyclohexylphenoxy)

Sources

• 1. benchchem.com [benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Alcohol synthesis by carbonyl compound reduction [organic-chemistry.org]

solubility issues of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol in polar solvents

Technical Support Center: 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

Welcome to the technical support guide for 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility challenges associated with this compound in polar solvents.

Part 1: Understanding the Core Problem

The molecular structure of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is the primary determinant of its solubility characteristics. A grasp of its structural components is crucial for troubleshooting.

• Hydrophobic Dominance : The molecule is dominated by a large, non-polar 4-cyclohexylphenyl group. This bulky hydrocarbon region is sterically cumbersome and lacks the ability to form favorable interactions (like hydrogen bonds) with polar solvent molecules such as water. The principle of "like dissolves like" dictates that this non-polar part of the molecule prefers non-polar environments.[1][2]

• Minor Polar Contributions : The hydroxyl (-OH) group and the chloro (-Cl) atom introduce some polarity. The hydroxyl group, in particular, can act as a hydrogen bond donor and acceptor. However, the influence of these small polar regions is insufficient to overcome the hydrophobic nature of the large cyclohexylphenyl ring system, resulting in poor overall solubility in aqueous media.

Part 2: Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common issues encountered during experimentation.

FAQ 1: My compound won't dissolve in my aqueous buffer (e.g., PBS, TRIS). What's the first thing I should do?

Answer: This is the most common issue and is expected due to the compound's hydrophobicity. Direct dissolution in a fully aqueous system will likely fail. The standard and most recommended first step is to prepare a concentrated stock solution in a water-miscible organic solvent and then dilute this stock into your aqueous buffer.[3]

Recommended Initial Solvents for Stock Solution:

• Dimethyl Sulfoxide (DMSO) : This is a powerful, polar aprotic solvent that can dissolve a vast range of hydrophobic compounds. It is a top choice for initial solubility testing.[2]

• Dimethylformamide (DMF) : Similar to DMSO, DMF is another excellent choice for dissolving hydrophobic molecules.[2][4]

• Ethanol : A polar protic solvent that can be effective, though it may have less solubilizing power than DMSO for highly hydrophobic compounds.[2]

Expert Insight: Always start by creating a high-concentration stock solution (e.g., 10-50 mM) in 100% anhydrous DMSO. This provides a versatile starting point for subsequent dilutions into your experimental media.

FAQ 2: I made a DMSO stock, but the compound precipitated when I added it to my cell culture medium. Why did this happen and how can I fix it?

Answer: This phenomenon, often called "crashing out," occurs when the compound is rapidly transferred from a solvent where it is highly soluble (DMSO) to one where it is not (aqueous medium).[3] The abrupt change in solvent polarity forces the compound out of the solution.

Troubleshooting Steps:

• Lower the Final Concentration : Your target concentration might exceed the compound's aqueous solubility limit, even with a small amount of co-solvent. Attempt the experiment at a lower final concentration.

• Optimize the Dilution Technique :

  • Add Stock to Buffer, Not Vice Versa : Always add the small volume of DMSO stock solution dropwise into the larger volume of vigorously vortexing or stirring aqueous buffer.[3] This promotes rapid dispersion and minimizes localized high concentrations that can initiate precipitation.

  • Pre-warm the Aqueous Buffer : Increasing the temperature of the buffer (e.g., to 37°C) can increase the solubility of many solids.[1][5][6] This enhances the kinetic energy of the molecules, allowing the solvent to more effectively break apart the solute.[1][5] Ensure your compound is stable at this temperature for the duration of the experiment.

• Control the Final Co-solvent Concentration : For most cell-based assays, the final concentration of DMSO should be kept below 0.5-1% to avoid solvent toxicity.[3][7] If your protocol requires a higher concentration of the compound, this may necessitate a final DMSO concentration that is toxic to your cells. In such cases, alternative solubilization strategies are required.

Workflow for Preparing a Working Solution from a DMSO Stock

Caption: A step-by-step workflow for preparing a working solution.

Part 3: Advanced Solubilization Strategies

If the co-solvent approach is insufficient, more advanced formulation techniques may be necessary.

FAQ 3: My required concentration is high, and the co-solvent method isn't working. What other options do I have?

Answer: When simple co-solvent systems fail, you can explore using solubility-enhancing excipients. For preclinical and research applications, cyclodextrins are a highly effective and widely used option.

Strategy 1: Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[8][9][10] They can encapsulate hydrophobic molecules like 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, forming an "inclusion complex."[8][9][10] This complex presents a hydrophilic outer surface to the aqueous solvent, dramatically increasing the apparent water solubility of the guest molecule.[8][9][10]

Cyclodextrin Type	Key Characteristics	Recommended Use Case
Beta-Cyclodextrin (β-CD)	Most common due to cavity size and low cost.[11]	General purpose, initial screening.
Hydroxypropyl-β-CD (HP-β-CD)	Modified to have higher aqueous solubility and lower toxicity than native β-CD.	Preferred for in vivo and cell culture applications due to improved safety and efficacy.[8]
Sulfobutylether-β-CD (SBE-β-CD)	Anionic derivative with very high water solubility.	Excellent for creating high-concentration parenteral formulations.

Protocol: Solubilization using HP-β-CD

• Prepare HP-β-CD Solution : Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS). Warm the solution slightly (30-40°C) and stir until the HP-β-CD is fully dissolved.

• Add Compound : Weigh the 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol powder and add it directly to the HP-β-CD solution.

• Promote Complexation : Stir or shake the mixture vigorously at room temperature or with gentle heat for several hours (4-24 hours) to allow for the formation of the inclusion complex. The solution should gradually clarify.

• Filter : Once dissolved, filter the solution through a 0.22 µm syringe filter to remove any undissolved particulates and ensure sterility.

FAQ 4: Does pH affect the solubility of this compound?

Answer: For 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, pH is expected to have a negligible effect on its solubility. The molecule does not possess readily ionizable functional groups (like a carboxylic acid or an amine) within the typical aqueous pH range of 2-12.[12][13] Therefore, adjusting the pH of the buffer is not a viable primary strategy for enhancing its solubility.[12][13] The solubility of neutral salts and compounds without acidic or basic functional groups is largely unaffected by pH changes.[12][13]

Decision Logic for Solubility Enhancement

Caption: A decision tree for selecting an appropriate solubilization strategy.

Part 4: Best Practices for Stock Solutions

• Accuracy : Use a calibrated analytical balance and volumetric flasks for preparing stock solutions to ensure the concentration is accurate and reproducible.[14]

• Storage : Store stock solutions in small, single-use aliquots in tightly sealed vials at -20°C or -80°C. This prevents degradation from repeated freeze-thaw cycles and contamination.[3][4]

• Labeling : Clearly label all vials with the compound name, concentration, solvent, and date of preparation.[15]

• Vehicle Controls : Always include a "vehicle control" in your experiments. This is a control group that receives the same final concentration of the solvent (e.g., 0.5% DMSO in PBS) without the compound, to ensure that any observed effects are due to the compound and not the solvent itself.[3]

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information.[Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.[Link]

• How can cyclodextrins enhance solubility? Carbohydrate Chronicles Season 2 / Ep 8.[Link]

• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.[Link]

• The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific, LLC.[Link]

• Solubility. Wikipedia.[Link]

• 17.6 pH Effects on Solubility. Chad's Prep®.[Link]

• Solubility of Organic Compounds. University of Calgary.[Link]

• How does pH affect solubility? askIITians.[Link]

• Solubility of Organic Compounds. Chemistry Steps.[Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.[Link]

• Co-solvent and Complexation Systems. ResearchGate.[Link]

• 8.11 pH and Solubility. AP Chemistry.[Link]

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Molecular Pharmaceutics - ACS Publications.[Link]

• 16.4: The Effects of pH on Solubility. Chemistry LibreTexts.[Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed.[Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. National Center for Biotechnology Information.[Link]

• Hi, can anyone tell me how to dissolve a hydrophobic compound..? ResearchGate.[Link]

• Methods for Dissolving Hydrophobic Compounds in Water. ACS Publications.[Link]

• Preparing Stock Solutions. PhytoTech Labs.[Link]

• How to Make Accurate Stock Solutions. Bitesize Bio.[Link]

• Stock Solutions 101: Everything You Need to Know. G-Biosciences.[Link]

Sources

• 1. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Solubility - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. touroscholar.touro.edu [touroscholar.touro.edu]
• 10. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 11. eijppr.com [eijppr.com]
• 12. 17.6 pH Effects on Solubility - Chad's Prep® [chadsprep.com]
• 13. chemistrystudent.com [chemistrystudent.com]
• 14. bitesizebio.com [bitesizebio.com]
• 15. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Minimizing Dechlorination Side Reactions During Ketone Reduction

Welcome to the technical support center for navigating the challenges of chemoselective ketone reduction in the presence of halogen substituents. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet problematic side reaction of dechlorination. Here, we will delve into the mechanistic underpinnings of this issue and provide actionable troubleshooting strategies and frequently asked questions to ensure the successful, selective reduction of your target ketone.

I. Troubleshooting Guide: Unwanted Dechlorination

This section addresses specific issues you may encounter during your experiments, providing potential causes and detailed solutions.

Issue 1: Significant Dechlorination Observed with Sodium Borohydride (NaBH₄)

You've attempted to reduce an α-chloroketone to the corresponding chlorohydrin using NaBH₄, but you're observing a substantial amount of the dechlorinated ketone or alcohol as a byproduct.

• Potential Cause A: Reaction Mechanism. The reduction of α-halo ketones can proceed through a pathway that leads to the loss of the halogen atom to form an enolate intermediate.[1] This is particularly prevalent with reducing agents that can act as both a hydride source and a base. The hydride can attack the carbonyl carbon as desired, but competing deprotonation at the α-carbon, followed by elimination of the chloride, can lead to the undesired dechlorinated product.

• Potential Cause B: Solvent Effects. Protic solvents like methanol, often used with NaBH₄, can participate in the reaction mechanism and may facilitate the elimination pathway leading to dechlorination.[2]

• Solution 1: Luche Reduction Conditions. A well-established method to enhance the chemoselectivity of NaBH₄ for ketones over other functional groups, and to suppress side reactions, is the Luche reduction.[3] This involves the addition of a Lewis acid, most commonly cerium(III) chloride (CeCl₃·7H₂O), to the reaction mixture.

  • Mechanism of Action: The cerium ion coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it a more favorable target for hydride attack. This coordination also sterically hinders the carbonyl group, which can sometimes lead to higher diastereoselectivity. The presence of CeCl₃ helps to suppress the formation of the enolate that leads to dechlorination.[3]

  Experimental Protocol: Luche Reduction of an α-Chloroketone

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the α-chloroketone (1.0 equiv) and CeCl₃·7H₂O (1.1 equiv) in methanol (MeOH) at 0 °C (ice bath).

  • Addition of Reducing Agent: While stirring vigorously, add NaBH₄ (1.5 equiv) portion-wise over 5-10 minutes. The addition is often accompanied by gas evolution, so it should be done carefully.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 30 minutes.

  • Work-up: Once the starting material is consumed, quench the reaction by the slow addition of water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired α-chloroalcohol.

• Solution 2: Aprotic Solvent System. Consider performing the reduction in an aprotic solvent like tetrahydrofuran (THF) or diethyl ether. This can minimize the role of the solvent in promoting the elimination side reaction. However, the solubility of NaBH₄ in these solvents is lower, which may require longer reaction times or the use of phase-transfer catalysts.

Issue 2: Dechlorination During Catalytic Hydrogenation

You are using catalytic hydrogenation (e.g., H₂, Pd/C) to reduce a chloroketone, but are observing significant hydrodechlorination.

• Potential Cause: Catalyst Activity. Palladium on carbon (Pd/C) is a highly active catalyst that is well-known to catalyze the hydrogenolysis of carbon-halogen bonds.[4][5] This is a common side reaction when reducing molecules containing both a reducible functional group and a halogen.

• Solution 1: Catalyst Poisoning/Modification. The activity of the catalyst can be attenuated by the addition of a "catalyst poison." This is a substance that selectively deactivates the sites on the catalyst responsible for the undesired side reaction.

  • Example: The use of additives like quinoline or piperidine can selectively poison the catalyst surface, reducing its propensity for hydrodechlorination while still allowing for the reduction of the ketone.

• Solution 2: Alternative Catalytic Systems. Explore alternative catalytic systems that are less prone to causing dehalogenation.

  • Transfer Hydrogenation: This method uses a hydrogen donor molecule (e.g., isopropanol, formic acid) in the presence of a transition metal catalyst, often based on ruthenium (Ru) or iridium (Ir).[6][7] Transfer hydrogenation can be much milder and more chemoselective than catalytic hydrogenation with H₂ gas.[8]

  Experimental Protocol: Ruthenium-Catalyzed Transfer Hydrogenation

  • Catalyst Preparation: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine the chloroketone (1.0 equiv), a ruthenium catalyst such as [(p-cymene)RuCl₂]₂ (e.g., 1 mol%), and a suitable ligand like 2,2'-bibenzimidazole (e.g., 2 mol%).[7]

  • Reaction Setup: Add a hydrogen donor solvent, such as isopropanol, and a base (e.g., Cs₂CO₃, 0.3 equiv).[7]

  • Reaction Conditions: Heat the mixture to a suitable temperature (e.g., 80-130 °C) and monitor the reaction progress.[7]

  • Work-up and Purification: After completion, cool the reaction, filter off the catalyst, and concentrate the filtrate. Purify the product via column chromatography.

• Solution 3: Biocatalysis. Enzymes, particularly ketoreductases (KREDs) or carbonyl reductases (CREDs), offer exceptional chemoselectivity and stereoselectivity.[9][10] They operate under mild, physiological conditions (pH 7, room temperature) and are highly unlikely to cause dechlorination.

  • Cofactor Recycling: These enzymatic reductions require a stoichiometric amount of a cofactor like NADPH or NADH. To make the process catalytic with respect to the expensive cofactor, a cofactor recycling system is employed. Common systems include using glucose dehydrogenase (GDH) with glucose or using isopropanol as both a co-solvent and a sacrificial hydrogen donor.[9]

II. Frequently Asked Questions (FAQs)

Q1: What is the general order of reactivity for common reducing agents towards ketones?

The reactivity of hydride-based reducing agents generally follows this trend: LiAlH₄ > NaBH₄. Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent than sodium borohydride (NaBH₄) and will reduce a wider range of functional groups, including esters and carboxylic acids.[11][12] NaBH₄ is a milder agent and is typically selective for aldehydes and ketones.[11][13]

Q2: Are there any "green" or more environmentally friendly methods to consider?

Yes, several approaches align with the principles of green chemistry:

• Catalytic Methods: Preferring catalytic methods (e.g., transfer hydrogenation, biocatalysis) over stoichiometric reagents like NaBH₄ reduces waste.[14]

• Biocatalysis: As mentioned, enzymatic reductions are performed in aqueous media under mild conditions, making them a very green option.[9][10]

• Meerwein-Ponndorf-Verley (MPV) Reduction: This is a classic transfer hydrogenation reaction that uses an aluminum alkoxide catalyst and an alcohol (commonly isopropanol) as the hydrogen source.[15][16] It is a reversible reaction, and driving it to completion often involves distilling the acetone byproduct. Flow chemistry setups with heterogeneous catalysts like hydrous zirconia are being developed to make this process more efficient and sustainable.[16]

Q3: Can temperature control be used to minimize dechlorination?

Lowering the reaction temperature can often improve selectivity. For many reactions, including reductions with NaBH₄, performing the reaction at 0 °C or even lower temperatures can slow down the rate of the undesired dechlorination side reaction more than the desired ketone reduction, leading to a better product ratio.

Q4: How does the position of the chlorine atom (α, β, etc.) affect the likelihood of dechlorination?

α-Haloketones are particularly susceptible to reductive dehalogenation because the halogen is on the carbon adjacent to the carbonyl group.[1] This proximity facilitates the formation of an enolate intermediate upon deprotonation, which can then eliminate the halide. Halogens at β, γ, or more distant positions are generally less prone to elimination under these conditions, although it can still occur depending on the reaction conditions and the overall structure of the molecule.

Q5: What analytical techniques are best for monitoring the reaction and quantifying the amount of dechlorination?

• Thin Layer Chromatography (TLC): A quick and easy way to qualitatively monitor the progress of the reaction by observing the disappearance of the starting material and the appearance of products. The desired chlorohydrin and the dechlorinated alcohol will likely have different Rf values.

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These are excellent quantitative techniques. By running standards of the starting material, the desired product, and the potential dechlorinated byproducts, you can determine the conversion and the relative amounts of each species in your reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the structures of the products and byproducts and to determine their relative ratios by integrating the signals corresponding to each compound.

• Mass Spectrometry (MS): Coupled with either GC (GC-MS) or HPLC (LC-MS), this technique is invaluable for identifying the molecular weights of the components in your reaction mixture, confirming the presence of the desired product and any dechlorinated species.

III. Data and Visualization

Table 1: Comparison of Common Methods for Chloroketone Reduction

Method	Reducing Agent/Catalyst	Typical Conditions	Advantages	Disadvantages
Standard Borohydride	NaBH₄	MeOH, 0 °C to RT	Inexpensive, easy to handle	Low chemoselectivity, risk of dechlorination[1][2]
Luche Reduction	NaBH₄, CeCl₃	MeOH, 0 °C	High chemoselectivity, suppresses dechlorination[3]	Requires stoichiometric Lewis acid
Catalytic Hydrogenation	H₂, Pd/C	Various solvents, RT, pressure	High conversion	Prone to hydrodechlorination[4][5]
Transfer Hydrogenation	Isopropanol, Ru or Ir catalyst	High temperature (80-130 °C)	High chemoselectivity, milder than H₂[6][7][8]	Requires specialized catalysts, higher temp
Biocatalysis	KRED/CRED enzyme	Aqueous buffer, pH ~7, RT	Excellent chemo- and stereoselectivity, green[9][10]	Requires specific enzyme, cofactor recycling system

Diagrams

Workflow for Troubleshooting Dechlorination

Caption: Decision tree for addressing dechlorination issues.

Competing Reaction Pathways

Caption: Desired reduction vs. undesired dechlorination pathway.

IV. References

• Ketone Reduction. American Chemical Society. [Link]

• O'Neill, P. M., et al. (2009). Highly stereoselective biocatalytic reduction of alpha-halo ketones. Almac. [Link]

• Reductive dehalogenation of halo ketones. Wikipedia. [Link]

• The Organic Chemistry Tutor. (2016). NaBH4, LiAlH4, DIBAL Reduction Mechanism, Carboxylic Acid, Acid Chloride, Ester, & Ketones. YouTube. [Link]

• Reduction of a ketone in the presence of an aldehyde. Chemistry Stack Exchange. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Enantioselective reduction of ketones. Wikipedia. [Link]

• LibreTexts. (2019). 18.4: Reduction of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Zhang, Y., et al. (2019). Transfer Hydrogenation of Ketones Catalyzed by a Ruthenium Catalyst with a Functional Ligand. Web of Proceedings - Francis Academic Press. [Link]

• Blacker, A. J., et al. (2008). Reduction of alpha-halo ketones. Google Patents.

• Oyewo, O. A., et al. (2022). Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction. RSC Advances. [Link]

• Copper-catalyzed selective reduction of aldehydes and ketones using a disilane as a terminal reductant. American Chemical Society. [Link]

• Neumann, M., et al. (2010). Visible-Light Photoredox Catalysis: Dehalogenation of Vicinal Dibromo-, α-Halo-, and α,α-Dibromocarbonyl Compounds. The Journal of Organic Chemistry. [Link]

• Transfer hydrogenation reaction yields of some aliphatic ketones using... ResearchGate. [Link]

• Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4). Organic Chemistry. [Link]

• Ashenhurst, J. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Master Organic Chemistry. [Link]

• LibreTexts. (2023). The Reduction of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Sádaba, I., et al. (2018). Selective Reduction of Ketones and Aldehydes in Continuous-Flow Microreactor—Kinetic Studies. MDPI. [Link]

• Baumann, M., et al. (2013). A Mild and Efficient Flow Procedure for the Transfer Hydrogenation of Ketones and Aldehydes using Hydrous Zirconia. Organic Letters. [Link]

• LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Chemistry Steps. [Link]

• Air-Stable Triazole-Based Ru(II) Complexes Catalyzed Transfer Hydrogenation of Ketones and Aldehydes Using Ethanol as a Solvent and a Hydrogen Donor. SciELO México. [Link]

• Deoxygenation of Ketones and α‐Ketoesters with a Bimetallic Iridium‐Molybdenum Catalyst. ETH Library. [Link]

• Pace, V., et al. (2020). Chemoselective Homologation–Deoxygenation Strategy Enabling the Direct Conversion of Carbonyls into (n+1)-Halomethyl-Alkanes. Organic Letters. [Link]

• The Chemistry of α-Haloketones, α-Haloaldehydes and α-Holoimines. Request PDF. [Link]

• Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

• Aghazadeh, M., et al. (2018). Tonsil Clay as a Green Catalyst for Rapid and Efficient Reduction of Aldehydes and Ketones with NaBH3CN. Organic Chemistry Research. [Link]

• Catalytic ionic hydrogenations of ketones using molybdenum and tungsten complexes. Journal of the Chemical Society, Dalton Transactions. [Link]

• Catalytic Hydrogenation. Science Mania. [Link]

• LibreTexts. (2021). 17.3: Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. Chemistry Steps. [Link]

• Catalytic Hydrogenation of Ketones. Science of Synthesis. [Link]

• Catalytic hydrogenation of aromatic ketones in multiphase reactors: catalysis and reaction engineering studies. National Chemical Laboratory. [Link]

• Alcohol synthesis by carbonyl compound reduction. Organic Chemistry Portal. [Link]

• Clark, J. (2015). reduction of aldehydes and ketones. Chemguide. [Link]

• Noyori, R., & Ohkuma, T. (2001). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Proceedings of the National Academy of Sciences. [Link]

• Experiment 3 - Reduction of a Ketone. WebAssign. [Link]

• Reduction of carbonyl compounds | Aldehydes, ketones & carboxylic acids | Chemistry | Khan Academy. YouTube. [Link]

• Use of a chiral surfactant for enantioselective reduction of a ketone. PubMed. [Link]

• Reducing Amination of Aldehydes and Ketons with Highly Branch Polyethylenemine Supported Zirconia Borohydride and Nano Tetrachlorosilane as a New and Mild Reducing Agent. ResearchGate. [Link]

Sources

• 1. Reductive dehalogenation of halo ketones - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. webofproceedings.org [webofproceedings.org]
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• 9. almacgroup.com [almacgroup.com]
• 10. WO2008038050A2 - Reduction of alpha-halo ketones - Google Patents [patents.google.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. youtube.com [youtube.com]
• 14. Ketone Reduction - Wordpress [reagents.acsgcipr.org]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]

stability of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol under basic conditions

This technical guide addresses the stability and reactivity profile of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol (hereafter referred to as CPE-Chlorohydrin ) under basic conditions.

Executive Summary: The Stability Paradox

Status: Highly Unstable in Basic Media. Under basic conditions (pH > 8), CPE-Chlorohydrin undergoes a rapid, irreversible intramolecular cyclization to form 2-(4-cyclohexylphenyl)oxirane (an epoxide). This is not a degradation in the traditional sense of "decomposition," but a chemically driven transformation (Williamson ether synthesis type).

If your goal is to isolate the alcohol (chlorohydrin), you must avoid basic workups. If your goal is to synthesize the epoxide, base treatment is the standard activation method.

Part 1: Mechanistic Insight & Visualization

The instability is driven by the alkoxide intermediate . Upon deprotonation of the hydroxyl group by a base (NaOH, KOH,

, or even basic alumina), the resulting oxygen anion attacks the adjacent carbon bearing the chlorine atom. This is a classic intramolecular reaction.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway showing the base-mediated conversion of CPE-Chlorohydrin to its epoxide form.

Part 2: Technical Support & Troubleshooting (Q&A)

Category 1: Isolation & Workup Failures

Q1: I reduced the ketone precursor with NaBH4, but after working up with NaOH, my product mass is consistent with the starting material minus HCl. What happened? Diagnosis: You accidentally synthesized the epoxide. Explanation: Standard borohydride reductions are often quenched with base to destroy excess boron species. For chlorohydrins, this is fatal. The base deprotonated your product, causing immediate ring closure. Solution:

• Quench Protocol: Pour the reaction mixture into saturated aqueous Ammonium Chloride (

  ) or dilute Acetic Acid .

• pH Target: Maintain pH 6–7 during extraction.

• Phase Separation: Use brine to break emulsions; avoid adding solid base.

Q2: My HPLC shows a new peak that is less polar than the starting material. Is this an impurity? Diagnosis: This is likely the epoxide (2-(4-cyclohexylphenyl)oxirane). Explanation: Epoxides lack the hydrogen-bonding capability of the parent alcohol, making them significantly less polar (higher

on silica, longer retention time on Reverse Phase HPLC). Verification:

• TLC: Check if the spot moves higher in Hexane/EtOAc.

• NMR: Look for the disappearance of the

  protons (typically 3.5-3.8 ppm) and the appearance of epoxide ring protons (typically 2.7-3.1 ppm).

Category 2: Storage & Handling

Q3: Can I purify CPE-Chlorohydrin using silica gel chromatography with 1% Triethylamine? Diagnosis: Risk of On-Column Degradation. Explanation: Triethylamine (TEA) is basic enough to promote slow cyclization, especially when the compound is concentrated on the silica surface. Solution:

• Use neutral silica .

• If the compound is acid-sensitive (unlikely for chlorohydrins), use untreated silica.

• Do not add amine modifiers to the mobile phase.

Q4: The compound turned into a gum after sitting on the bench for a week. Why? Diagnosis: Autocatalytic degradation or moisture sensitivity. Explanation: While the chlorohydrin is relatively stable in neutral conditions, trace moisture can hydrolyze the C-Cl bond slowly, releasing HCl. If trace base was left over from synthesis, it accelerates epoxide formation. Storage Protocol: Store at -20°C under Argon/Nitrogen. Ensure the container is strictly anhydrous.

Part 3: Comparative Data & Specifications

The following table contrasts the physical and chemical signatures of the Alcohol (Chlorohydrin) vs. the Epoxide to aid in identification.

Feature	CPE-Chlorohydrin (Target)	CPE-Epoxide (Transformation Product)
Stability (pH > 8)	Unstable ( min in 1M NaOH)	Stable (Slowly hydrolyzes to diol)
Polarity (TLC)	Lower (More Polar)	Higher (Less Polar)
1H NMR Signature	3.6-3.8 ppm ( , dd)	2.7-3.2 ppm (Epoxide , m)
Reactivity	Electrophile (alkyl halide) & Nucleophile (alcohol)	Electrophile (Ring strain driven)
Workup Requirement	Acidic/Neutral quench (pH 6-7)	Basic quench acceptable

Part 4: Validated Experimental Protocol

Objective: Safe Isolation of CPE-Chlorohydrin from Borohydride Reduction.

• Reaction: Perform reduction of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-one in Methanol/THF at 0°C.

• Quench (CRITICAL):

  • Cool mixture to 0°C.

  • Slowly add Sat.

    (aqueous) until gas evolution ceases.

  • Adjust pH to ~6-7 using 1N HCl if necessary (do not overshoot to pH < 4 to avoid acid-catalyzed rearrangement).

• Extraction:

  • Extract with Ethyl Acetate or DCM.

  • Wash organic layer with Water (2x) and Brine (1x).

  • Note: Do not wash with

    if the contact time is long, although rapid washing is usually safe.

• Drying: Dry over anhydrous

  (Sodium Sulfate). Avoid as a drying agent.

• Concentration: Evaporate solvent at

  .

References

• BenchChem Technical Support. Optimizing Reaction Conditions for 2-(4-Cyclohexylphenoxy)ethanol. (General Williamson Ether synthesis conditions and base sensitivity).

• Master Organic Chemistry. Synthesis of Epoxides: Treating Halohydrins With Base. (Mechanistic foundation of chlorohydrin-to-epoxide conversion).

• ChemicalBook. Properties and Safety of (S)-2-Chloro-1-(2,4-dichlorophenyl)ethanol. (Analogous chlorohydrin stability data).

• Canadian Journal of Chemistry. A Study of the Hypochlorination of Styrene. (Kinetic data on styrene chlorohydrin stability and cyclization).

controlling regioisomer formation in 4-cyclohexylstyrene oxide ring opening

Technical Support Center: Regiocontrol in 4-Cyclohexylstyrene Oxide Ring Opening

Ticket System Status: [ONLINE] Agent: Senior Application Scientist Subject: Controlling Regioisomer Formation (Alpha vs. Beta) in 4-Cyclohexylstyrene Oxide Case ID: 4-CSO-REGIO-001

Introduction: The Substrate Challenge

You are working with 4-cyclohexylstyrene oxide , a lipophilic derivative of styrene oxide. While the general chemistry mirrors styrene oxide, the 4-cyclohexyl group introduces two critical variables that often cause standard protocols to fail:

• Solubility: The bulky cyclohexyl group significantly increases lipophilicity (

  ), rendering standard aqueous/methanol protocols heterogeneous and slow.

• Electronic Bias: The cyclohexyl group is a weak electron donor (via induction). This slightly stabilizes the benzylic carbocation character, making the substrate more prone to

  -attack under acidic conditions than unsubstituted styrene oxide.

This guide provides validated workflows to force the reaction toward either the

-isomer (benzylic) or the -isomer (terminal) .

Module 1: The "Alpha" Protocol (Benzylic Attack)

Target: Nucleophilic attack at the benzylic carbon (C1). Mechanism: Acid-catalyzed (S\textsubscript{N}1-like).

Q: How do I maximize

-selectivity? A: You must destabilize the C-O bond at the benzylic position using a Lewis or Brønsted acid. The reaction proceeds through a transition state with significant carbocation character at the benzylic carbon, which is stabilized by the 4-cyclohexylphenyl group.

Protocol #A1: Acid-Catalyzed Solvolysis

• Catalyst: Sulfuric acid (

  ) or Perchloric acid ( ) (1-5 mol%).

• Solvent System: Critical: Do NOT use pure methanol/water. Use THF:MeOH (1:1) or DCM:MeOH to ensure the 4-cyclohexylstyrene oxide is fully dissolved.

• Temperature:

  to RT. Lower temperatures favor regiocontrol over polymerization.

Step-by-Step:

• Dissolve 1.0 equiv of 4-cyclohexylstyrene oxide in THF (

  ).

• Add 5-10 equiv of the nucleophile (e.g., MeOH, EtOH).

• Add 1-5 mol% of

  dropwise at .

• Monitor by TLC/HPLC. The "Alpha" product is typically the more polar spot if the nucleophile is small.

Diagnostic Check:

• Low Yield? Check for polymerization (viscous gum). Reduce acid loading to 0.5 mol% or switch to a milder Lewis acid like

  .

Module 2: The "Beta" Protocol (Terminal Attack)

Target: Nucleophilic attack at the terminal carbon (C2). Mechanism: Base-catalyzed / Strong Nucleophile (S\textsubscript{N}2).

Q: How do I maximize

-selectivity? A: You must rely on steric hindrance. The nucleophile will naturally attack the less hindered terminal carbon unless the epoxide is activated by acid.[1] You must ensure the reaction conditions are strictly basic or neutral .

Protocol #B1: Base-Promoted Opening

• Reagent: Sodium alkoxide (NaOMe) or Sodium Azide (

  ) with Ammonium Chloride.

• Solvent: DMF or Acetonitrile (polar aprotic is best to solvate the nucleophile while dissolving the lipophilic epoxide).

• Additive: 15-Crown-5 (if using Na salts) or Phase Transfer Catalyst (TBAB) if using a biphasic system.

Step-by-Step:

• Dissolve 1.1 equiv of Nucleophile (e.g.,

  ) in DMF.

• Add 1.0 equiv of 4-cyclohexylstyrene oxide.

• Add 5 mol%

  (buffers pH to prevent accidental basic polymerization) or use neat alkoxide for ether formation.

• Heat to

  . (S\textsubscript{N}2 requires more energy than S\textsubscript{N}1).

Diagnostic Check:

• No Reaction? The nucleophile might be insoluble in the organic phase. Add 5 mol% Tetrabutylammonium Bromide (TBAB) to shuttle the nucleophile to the epoxide.

Module 3: Catalyst-Controlled Regioselectivity

Target: High precision or Kinetic Resolution.

Q: Can I use a catalyst to override the electronic bias? A: Yes. Cobalt-Salen complexes (Jacobsen's Catalyst) are the industry standard for this.

• HKR (Hydrolytic Kinetic Resolution): Uses

  to selectively hydrolyze the terminal position of one enantiomer.

• Regio-control: The bulky catalyst forces attack at the terminal (

  ) position due to the steric clash with the 4-cyclohexylphenyl group at the -position.

Troubleshooting & FAQs

Ticket #449: "I'm getting a mixture of isomers (60:40)."

• Root Cause: The reaction is likely in a "borderline" regime. If you are using a weak acid or running in a protic solvent without pH control, you get competitive S\textsubscript{N}1 and S\textsubscript{N}2 pathways.

• Fix:

  • For Alpha: Add a stronger Lewis Acid (

    ).

  • For Beta: Add a base (

    or ) to suppress any protonation of the epoxide oxygen.

Ticket #452: "The reaction mixture separates into two layers."

• Root Cause: 4-cyclohexylstyrene oxide is highly lipophilic. It does not dissolve in standard "styrene oxide" conditions (e.g., water/methanol).

• Fix: Use a co-solvent system.

  • Recommended: THF/Water or Dioxane/Alcohol.

  • Avoid: Pure water, Pure Methanol (unless heated).

Ticket #455: "My product is polymerizing."

• Root Cause: Acid concentration is too high, or temperature is too high. 4-alkylstyrene oxides are prone to cationic polymerization.

• Fix:

  • Lower temperature to

    .

  • Dilute the reaction (

    ).

  • Switch to a solid acid catalyst (e.g., Sulfated Zirconia) which can be filtered off immediately.

Data Presentation: Solvent & Condition Effects

Condition	Mechanism	Major Isomer	Typical Ratio ( )	Notes
/ MeOH / THF	S\textsubscript{N}1-like	Alpha (Benzylic)	> 90:10	High risk of polymerization.
/ DCM	S\textsubscript{N}1	Alpha (Benzylic)	> 95:5	Very fast; strictly anhydrous.
/ MeOH / THF	S\textsubscript{N}2	Beta (Terminal)	< 5:95	Requires heat; slow for bulky substrates.
/ DMF /	S\textsubscript{N}2	Beta (Terminal)	< 10:90	Classic "azidolysis" condition.
Co-Salen (HKR)	Steric/Coord.	Beta (Terminal)	< 2:98	High enantioselectivity (kinetic resolution).[2]

Visualizing the Decision Pathway

Caption: Decision matrix for selecting reaction conditions based on the desired regioisomer of 4-cyclohexylstyrene oxide.

References

• BenchChem. (2025).[3] Application Notes and Protocols: Ring-Opening Reactions of (S)-Styrene Oxide. Retrieved from [3]

• Jacobsen, E. N. (2000). Kinetic Resolution of Epoxides via C-H Bond Activation. Accounts of Chemical Research. (Contextual grounding on Co-Salen mechanisms for terminal selectivity).

• NIST. (2024). Solubility Database: Methanol-Cyclohexane-Water Systems. Retrieved from

• Chemistry LibreTexts. (2024). Reactions of Epoxides - Ring-opening. Retrieved from

• Gogoi, B. J., et al. (2021). Cobalt Catalyst Determines Regioselectivity in Ring Opening of Epoxides. Journal of the American Chemical Society. Retrieved from

Sources

• 1. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 2. Enantiodivergent kinetic resolution of 4-substituted 1,2,3,4-tetrahydroquinolines employing amine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide to Chiral HPLC Methods for the Separation of (R)- and (S)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

In the landscape of pharmaceutical development and asymmetric synthesis, the accurate separation and quantification of enantiomers are of paramount importance. The differential pharmacological and toxicological profiles of stereoisomers necessitate robust analytical methods to ensure the safety and efficacy of drug candidates. This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the resolution of (R)- and (S)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, a key chiral intermediate in the synthesis of various active pharmaceutical ingredients.

The enantioselective separation of this compound presents a typical challenge where the identical physical and chemical properties of the enantiomers in an achiral environment require a chiral selector to achieve resolution.[1] Chiral HPLC, utilizing chiral stationary phases (CSPs), is the most versatile and widely adopted technique for this purpose.[2][3] This guide will delve into the selection of appropriate CSPs, mobile phase optimization, and a comparison of method performance, grounded in established scientific principles and practical expertise.

The Critical Role of Chiral Stationary Phases (CSPs)

The cornerstone of any successful chiral separation is the selection of an appropriate CSP.[4] These phases create a chiral environment where one enantiomer can interact more strongly than the other, leading to differential retention times and, consequently, separation.[5] For a molecule like 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, which possesses a hydroxyl group and a phenyl ring, several types of CSPs are viable candidates.

Polysaccharide-Based CSPs: The Workhorse of Chiral Separations

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are the most successful and broadly applied for enantiomeric separations, accounting for a significant majority of reported chiral resolutions.[5][6] Their chiral recognition ability stems from the helical structure of the polysaccharide backbone, which is derivatized to create "chiral pockets" that facilitate selective interactions with analytes.[6][7]

For the target analyte, columns such as those based on tris(3,5-dimethylphenylcarbamate) derivatives of cellulose and amylose are excellent starting points due to their proven effectiveness in separating a wide range of chiral compounds.[6]

Other Notable CSPs

While polysaccharide-based phases are often the first choice, other CSPs can also be effective:

• Pirkle-type (Brush-type) CSPs: These rely on multiple, discrete molecular interactions for chiral recognition.[1]

• Macrocyclic Glycopeptide-Based CSPs: These are particularly useful for the separation of molecules of biological and pharmacological importance.[8]

• Cyclodextrin-Based CSPs: These are effective for low-molecular-weight analytes containing at least one aromatic ring.[4]

A systematic screening approach across different CSPs is the most effective strategy to identify the optimal stationary phase for a novel chiral separation.[7]

Method Development and Optimization Strategy

Developing a robust chiral HPLC method is often an iterative process. A logical workflow ensures efficiency and leads to a reliable analytical procedure.

Sources

• 1. repository.uncw.edu [repository.uncw.edu]
• 2. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. eijppr.com [eijppr.com]
• 6. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 8. mdpi.com [mdpi.com]

A Researcher's Guide to ¹H NMR Characterization: Distinguishing 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol from its Ketone Precursor

In the realm of synthetic chemistry, the precise confirmation of a chemical transformation is paramount for the progression of research and development. The reduction of a ketone to an alcohol is a fundamental reaction, and ¹H Nuclear Magnetic Resonance (NMR) spectroscopy stands as a definitive tool for verifying its successful completion. This guide provides an in-depth, objective comparison of the ¹H NMR spectra of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-one (the ketone precursor) and its corresponding alcohol product, 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol, offering supporting data and experimental insights for researchers, scientists, and drug development professionals.

The Synthetic Transformation: A Tale of Two Functional Groups

The conversion of a ketone to an alcohol represents a significant change in the electronic environment of the molecule. This reduction, often achieved using reagents like sodium borohydride, transforms a planar, sp²-hybridized carbonyl carbon into a tetrahedral, sp³-hybridized carbon bearing a hydroxyl group. This structural modification induces notable shifts in the resonance frequencies of nearby protons, which are readily observable in the ¹H NMR spectrum.

Figure 1: General reaction scheme for the reduction of the ketone to the alcohol.

¹H NMR Spectral Analysis of the Ketone Precursor

The ¹H NMR spectrum of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-one is characterized by the deshielding effects of the carbonyl group and the chlorine atom. Protons in close proximity to these electron-withdrawing features will resonate at a lower field (higher ppm).

• Aromatic Protons: The protons on the phenyl ring typically appear as two distinct doublets, a result of their ortho and meta relationships to the acetyl group. The ortho protons are more deshielded due to the anisotropic effect of the carbonyl group and are found further downfield.

• α-Chloro Methylene Protons (-CH₂Cl): A key diagnostic signal for the ketone is a sharp singlet corresponding to the two protons on the carbon adjacent to both the carbonyl group and the chlorine atom. This dual electron-withdrawing effect causes a significant downfield shift, typically in the range of 4.5-5.0 ppm.

• Cyclohexyl Protons: The protons of the cyclohexyl group will produce a series of complex multiplets in the upfield region of the spectrum, generally between 1.2 and 2.6 ppm.

¹H NMR Spectral Analysis of the Alcohol Product

Upon successful reduction, the ¹H NMR spectrum of 2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol reveals a distinct set of signals that confirm the formation of the alcohol.

• Aromatic Protons: The aromatic protons will remain as two doublets, though they may experience a slight upfield shift due to the reduced electron-withdrawing nature of the hydroxyl group compared to the carbonyl group.

• Benzylic Methine Proton (-CH(OH)-): The most telling evidence of the reaction's success is the appearance of a new signal for the proton on the carbon now bearing the hydroxyl group. This benzylic proton typically resonates as a triplet or a doublet of doublets between 4.8 and 5.2 ppm.[1] Its multiplicity is a result of spin-spin coupling with the adjacent methylene protons.

• Methylene Protons (-CH₂Cl): The protons of the chloromethylene group experience a significant upfield shift, now appearing in the range of 3.6-3.9 ppm. This is due to the removal of the strong deshielding effect of the adjacent carbonyl group.

• Hydroxyl Proton (-OH): A broad singlet, characteristic of a hydroxyl proton, will appear in the spectrum. Its chemical shift can vary depending on concentration and solvent, but it is typically found between 2.0 and 5.0 ppm. This peak can be confirmed by performing a D₂O exchange experiment, which will cause the signal to disappear.[2]

Comparative Data Summary

The following table provides a clear comparison of the expected ¹H NMR chemical shifts for the ketone and alcohol, highlighting the key spectral changes that signify a successful reduction.

Proton Assignment	Ketone Precursor (ppm)	Alcohol Product (ppm)	Key Diagnostic Change
Aromatic (Ar-H)	~7.2-8.0	~7.1-7.5	Slight upfield shift
α-Chloro Methylene (-CH₂Cl)	~4.5-5.0 (singlet)	~3.6-3.9 (multiplet)	Significant upfield shift & change in multiplicity
Benzylic Methine (-CH(OH)-)	N/A	~4.8-5.2 (triplet or dd)	Appearance of a new signal
Hydroxyl (-OH)	N/A	Variable (broad singlet)	Appearance of a new, exchangeable proton signal
Cyclohexyl (-C₆H₁₁)	~1.2-2.6	~1.2-2.6	Minimal change

Experimental Protocol for ¹H NMR Analysis

To ensure the acquisition of high-quality, reliable data, a standardized sample preparation and analysis workflow is essential.

Sources

• 1. rsc.org [rsc.org]
• 2. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]

Comparative Guide: Enantiomeric Excess Determination of 4-Cyclohexylphenyl Chlorohydrin

The following guide provides a rigorous technical comparison of methods for determining the enantiomeric excess (ee) of 4-cyclohexylphenyl chlorohydrin (systematically identified as 1-(4-cyclohexylphenyl)-2-chloroethanol ).

This guide is structured for researchers requiring high-precision data to support asymmetric synthesis or process development.

Executive Summary & Strategic Analysis

The determination of enantiomeric excess for 4-cyclohexylphenyl chlorohydrin presents unique challenges due to the molecule's specific structural features: a lipophilic cyclohexyl tail, a polar chlorohydrin core, and a UV-active phenyl linker.

While multiple analytical techniques exist, Chiral Normal-Phase HPLC is the superior method for routine quality control due to its balance of resolution (

), reproducibility, and sample recovery. Chiral GC is a viable secondary method but suffers from thermal instability risks associated with chlorohydrins (epoxide formation). NMR derivatization serves as a tertiary absolute configuration validation tool.

Method Comparison Matrix

Feature	Method A: Chiral HPLC (UV)	Method B: Chiral GC (FID)	Method C: 1H-NMR (Mosher's)
Primary Use Case	Routine QC, Process Monitoring	High-throughput Screening	Absolute Configuration Assignment
Resolution ( )	Excellent (> 2.5 typical)	Good (1.5 - 2.0)	Moderate (Peak Overlap Risks)
Sample Prep	Minimal (Dissolve & Shoot)	Minimal	High (Derivatization required)
Stability Risk	Low (Ambient Temp)	High (Thermal cyclization)	Low
LOD (Limit of Detection)	~0.1% ee	~0.5% ee	~2-5% ee
Throughput	15–25 min/run	10–20 min/run	> 1 hour/sample

Primary Protocol: Chiral Normal-Phase HPLC[1]

Status: Gold Standard Mechanism: Hydrogen bonding and

- interactions between the carbamate moiety of the stationary phase and the hydroxyl/phenyl groups of the analyte.

Recommended Column Architecture

For aryl chlorohydrins, polysaccharide-based stationary phases are most effective. The Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) are the requisite starting points.

• Primary Recommendation: Chiralcel OD-H (or equivalent Cellulose-1). The cellulose backbone often provides superior cavity inclusion for the bulky cyclohexyl group compared to amylose.

• Secondary Recommendation: Chiralpak AD-H (Amylose-1). Use if OD-H shows peak overlap.

Optimized Experimental Conditions

• Column: Chiralcel OD-H (

  mm, 5 m).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10 v/v).

  • Note: The cyclohexyl group increases lipophilicity. If retention is too low (

    ), decrease IPA to 5%.

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature:

  (Strict control required; lower T improves resolution but widens peaks).

• Detection: UV @ 220 nm (End absorption) or 254 nm (Phenyl

  ).

• Injection Volume: 5–10

  L (1 mg/mL concentration).

Step-by-Step Workflow

• System Equilibration: Flush column with Mobile Phase for 30 mins until baseline stabilizes.

• Blank Run: Inject pure Mobile Phase to identify system ghosts.

• Racemate Injection: Inject a racemic standard (synthesized via

  reduction of the ketone) to establish and retention times ( and ).

  • Target Criteria:

    (Baseline separation).

• Sample Analysis: Inject the enantioenriched sample.

• Calculation:

  Where is the integrated peak area.[3]

Troubleshooting & Causality

• Issue: Broad peaks / Tailing.

  • Cause: Strong H-bonding with residual silanols.

  • Fix: Add 0.1% Diethylamine (DEA) to the mobile phase to block silanol sites.

• Issue: Poor Resolution (

  ).

  • Cause: Non-specific hydrophobic interaction with the cyclohexyl ring.

  • Fix: Switch to Chiralpak IA (Immobilized) and introduce 5% Dichloromethane (DCM) to alter solvation shape.

Alternative Protocol: Chiral Gas Chromatography (GC)[1][4]

Status: High-Throughput Alternative Applicability: Only if the chlorohydrin does not cyclize to the epoxide in the injector port.

Experimental Configuration

• Column: Cyclodextrin-based capillary column (e.g.,

  -DEX 225 or CP-Chirasil-Dex CB).

• Carrier Gas: Helium or Hydrogen (Constant flow: 1.5 mL/min).

• Injector Temp:

  (Keep as low as possible to prevent degradation).

• Detector: FID @

  .

• Oven Program: Isothermal

  or ramp @ /min.

Critical Validation Step

Before relying on GC, you must prove thermal stability. Inject the standard and look for a peak corresponding to 4-cyclohexylphenyl epoxide (created by HCl elimination). If this peak appears (>1%), GC is invalid for accurate ee determination.

Validation Protocol: NMR with Mosher's Acid

Status: Absolute Configuration Assignment Method: Derivatization with (R)-(-)-

-Methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

Protocol

• Mix: 10 mg Sample + 15 mg (S)-(+)-MTPA-Cl + 20

  L Pyridine in 0.6 mL .

• React: Shake for 10 mins (reaction is usually fast for

  alcohols).

• Analyze:

  -NMR (monitor methine proton shift) or -NMR ( group).

• Logic: The diastereomeric esters will show distinct chemical shifts (

  ). The relative shielding/deshielding allows assignment of absolute configuration (R or S) based on the Mosher model.

Visualizing the Analytical Strategy

The following diagram illustrates the decision logic for selecting and optimizing the method.

Caption: Decision matrix for selecting the optimal ee determination method based on sample properties.

References

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[1][2][4][5][6] Chemical Society Reviews, 37(12), 2593-2608. Link

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012. Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety in chiral alpha-methoxy-alpha-(trifluoromethyl)phenylacetic acid (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519. Link

• BenchChem. (2025). A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography. BenchChem Application Notes. Link (Cited as comparative basis for aryl chlorohydrin class).

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. phx.phenomenex.com [phx.phenomenex.com]

comparison of NaBH4 vs CBS reduction for 4-cyclohexylphenacyl chloride

NaBH4 vs. Corey-Bakshi-Shibata (CBS) Reduction

Executive Summary

This guide provides a technical comparison between Sodium Borohydride (NaBH4) and Corey-Bakshi-Shibata (CBS) reduction protocols for the conversion of 4-cyclohexylphenacyl chloride (Substrate 1 ) to 2-chloro-1-(4-cyclohexylphenyl)ethanol (Product 2 ).

• NaBH4 offers a robust, cost-effective route for generating racemic product, suitable for early-phase discovery or when downstream resolution is planned.

• CBS Reduction provides high enantioselectivity (>95% ee ), essential for asymmetric synthesis of pharmaceutical intermediates (e.g., precursors to serotonin-norepinephrine reuptake inhibitors), but requires stringent anhydrous conditions and higher cost.

Mechanistic Insight

Substrate Analysis

The substrate, 4-cyclohexylphenacyl chloride , contains two critical features:

• -Chlorine: Increases the electrophilicity of the carbonyl carbon via inductive effects ( ), making the ketone highly reactive toward nucleophiles.

• Para-Cyclohexyl Group: Adds significant lipophilicity and steric bulk, necessitating solvents with good organic solubility (e.g., THF, DCM) for the CBS protocol, whereas the NaBH4 protocol can tolerate heterogeneous suspensions in alcohols.

Pathway Comparison

Sodium Borohydride (NaBH4) Mechanism

NaBH4 acts as a nucleophilic source of hydride (

).[1] In protic solvents (MeOH/EtOH), the mechanism involves direct nucleophilic attack on the carbonyl carbon (Re- or Si-face with equal probability), leading to a racemic alkoxide intermediate, which is protonated by the solvent.

CBS Reduction Mechanism

The CBS reduction utilizes a chiral oxazaborolidine catalyst (derived from proline) and a stoichiometric borane source (BH

[2]·THF or BH ·DMS).

• Activation: The Lewis basic nitrogen of the catalyst coordinates with BH

  .[2]

• Coordination: The ketone oxygen coordinates to the endocyclic boron of the catalyst.

• Hydride Transfer: The activated BH

  delivers a hydride to the carbonyl carbon via a rigid 6-membered transition state. The bulky groups on the catalyst block one face of the ketone, enforcing stereoselectivity.

Figure 1: Mechanistic divergence between non-selective NaBH4 reduction and stereoselective CBS reduction.

Experimental Protocols

Protocol A: NaBH4 Reduction (Racemic)

Best for: Initial scale-up, non-chiral standards, cost reduction.

Reagents:

• Substrate: 10.0 g (37.8 mmol)

• NaBH4: 0.72 g (19.0 mmol, 0.5 eq - Note: 1 mol NaBH4 reduces 4 mol ketone)

• Solvent: Methanol (100 mL)

Procedure:

• Dissolution: Charge 4-cyclohexylphenacyl chloride (10 g) into a 250 mL round-bottom flask. Add Methanol (80 mL) and cool to 0°C. Note: Substrate may be a slurry; this is acceptable.

• Addition: Dissolve NaBH4 in the remaining MeOH (20 mL). Add this solution dropwise to the reaction mixture over 20 minutes, maintaining temperature <10°C.

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT). Monitor by TLC/HPLC (complete conversion usually <1 hour).

• Quench: Carefully add 1N HCl (20 mL) to destroy excess hydride (gas evolution!).

• Workup: Concentrate MeOH under vacuum. Extract residue with Ethyl Acetate (2 x 50 mL). Wash organic layer with brine, dry over Na

  SO , and concentrate.

• Purification: Recrystallization from Hexanes/EtOAc if necessary.

Protocol B: CBS Reduction (Enantioselective)

Best for: Asymmetric synthesis, API intermediates.

Reagents:

• Substrate: 10.0 g (37.8 mmol)

• (R)-Me-CBS Catalyst: 1.05 g (3.78 mmol, 10 mol%)

• Borane Source: BH

  [1][2][3][4]·THF (1.0 M in THF, 22.7 mL, 0.6 eq) or BH ·DMS.

• Solvent: Anhydrous THF (100 mL)

Procedure:

• Setup: Flame-dry a 500 mL 3-neck flask under Nitrogen/Argon.

• Catalyst Charge: Add (R)-Me-CBS catalyst and anhydrous THF (20 mL). Cool to -20°C.

• Borane Activation: Add BH

  ·THF solution to the catalyst. Stir for 10 mins.

• Substrate Addition: Dissolve 4-cyclohexylphenacyl chloride (10 g) in anhydrous THF (80 mL). Add this solution slowly via syringe pump over 1 hour to the catalyst mixture, maintaining -20°C. Critical: Slow addition ensures the concentration of ketone is low relative to the catalyst, maximizing ee.

• Reaction: Stir at -20°C for an additional 30 mins. Monitor by HPLC (chiral column).

• Quench: Slowly add Methanol (10 mL) at -20°C (Caution: Hydrogen gas evolution).

• Workup: Warm to RT. Add 1N HCl (50 mL) and stir for 20 mins to break the boron-nitrogen complex. Extract with Diethyl Ether or MTBE. Wash with sat. NaHCO

  and brine.

• Purification: Flash chromatography or crystallization is often required to remove catalyst residues.

Performance Comparison Data

The following data represents typical performance metrics for

-chloroacetophenone derivatives.

Metric	NaBH4 Reduction	CBS Reduction
Yield	92 - 96%	85 - 92%
Enantiomeric Excess (ee)	0% (Racemic)	> 94% (Target Enantiomer)
Purity (HPLC)	> 98%	> 95% (Catalyst removal required)
Reaction Time	< 1 Hour	2 - 4 Hours (plus slow addition)
Temp. Control	0°C to RT (Forgiving)	-20°C (Strict control required)
Moisture Sensitivity	Low (Protic solvents used)	High (Strictly Anhydrous)
Cost per kg	Low ($)	High ( $)
Atom Economy	High	Moderate (Stoichiometric Borane + Catalyst)

Decision Matrix

Figure 2: Decision tree for selecting the appropriate reduction methodology.

Critical Analysis & Troubleshooting

Selectivity Issues

• NaBH4: Chemoselectivity is excellent. The

  -chloride is generally stable to NaBH4 under these conditions. However, avoid heating, which can promote epoxide formation (Darzens reaction) if alkoxide basicity is high.

• CBS: Enantioselectivity is sensitive to temperature and addition rate. If ee drops below 90%, ensure the reaction temperature is strictly maintained at -20°C and the substrate addition rate is sufficiently slow to prevent uncatalyzed background reduction by free BH

  .

Safety Considerations

• Borane (CBS): BH

  is toxic and flammable. BH ·THF complexes can form unstable peroxides over time; use fresh reagents. Quenching releases significant Hydrogen gas.

• NaBH4: Safer to handle but generates Hydrogen gas upon acidification. Ensure adequate ventilation.

Scalability

For multi-kilogram scale, NaBH4 is preferred if the racemate can be resolved later. CBS is scalable but expensive due to the catalyst. For industrial asymmetric reduction, Ketoreductase (KRED) biocatalysis is often investigated as a greener alternative to CBS.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[5] "Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines." Journal of the American Chemical Society, 109(18), 5551–5553. Link

• Hoye, T. R. (2015).[6] "Experiment 1. Ketone Reduction by Sodium Borohydride." University of Minnesota Honors Organic Chemistry Laboratory. Link

• Setamdideh, D., & Ghahremani, S. (2012). "Convenient reduction of carbonyl compounds to their corresponding alcohols with NaBH4/(NH4)2C2O4 system." South African Journal of Chemistry, 65, 91-95. Link

• PubChem. "2-Chloro-1-(4-cyclohexylphenyl)ethanone (Compound)." National Library of Medicine. Link

• Alfa Chemistry. "Corey-Bakshi-Shibata Reduction Overview." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. CBS reduction of acetophenone followed by 11B NMR - Magritek [magritek.com]
• 5. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. studylib.net [studylib.net]

A Comparative Guide to Reference Standards for Phenylethanolamine Impurities: A Focus on Isoproterenol

The Critical Role of Impurity Reference Standards

Impurity reference standards are highly characterized materials used as benchmarks for the identification and quantification of impurities in an API.[1][2] Their availability and quality are foundational to the development of robust and reliable analytical methods.[3] These standards are indispensable for method validation, stability studies, and routine quality control, ensuring that impurities are maintained at or below acceptable limits.[3]

Understanding Potential Impurities in 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol Synthesis

The synthesis of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol would likely proceed via the reduction of its corresponding ketone, 2-Chloro-1-(4-cyclohexylphenyl)ethanone. This synthetic route allows for the prediction of several potential process-related impurities.

A logical workflow for the synthesis and subsequent impurity analysis is depicted below:

Caption: Predicted synthesis pathway and potential process-related impurities.

Based on this predicted synthesis, the following impurities are plausible:

• Impurity A: Unreacted Starting Material: 1-(4-cyclohexylphenyl)ethan-1-one (the precursor to the chlorinated ketone).

• Impurity B: Unreacted Intermediate: 2-Chloro-1-(4-cyclohexylphenyl)ethanone.

• Impurity C: Over-reduction Product: 1-(4-cyclohexylphenyl)ethan-1-ol (de-chlorinated product).

• Impurity D: Diastereomers: If the reduction is not stereospecific, different stereoisomers of the final product could be present.

A Case Study: Isoproterenol Impurity Profiling

Due to the lack of specific public data for 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, we will use Isoproterenol, a structurally related and well-documented phenylethanolamine, as a case study. The United States Pharmacopeia (USP) provides a monograph for Isoproterenol Hydrochloride, which details its specified impurities and the analytical methods for their control.[4][5]

Specified Impurities for Isoproterenol

The USP monograph for Isoproterenol Hydrochloride lists the following as a specified impurity:

• Isoproterenone (Isoproterenol Related Compound A): This is an oxidation product of Isoproterenol and a common process-related impurity.

Comparison of Reference Standards for Isoproterenol Impurities

A critical aspect of impurity control is the availability of high-quality, well-characterized reference standards. These can be obtained from pharmacopeias or specialized chemical suppliers.

Reference Standard Provider	Product Name	Grade	Availability
USP	USP Isoproterenol Related Compound A RS	Primary Standard	Commercially Available
Commercial Suppliers (e.g., SynThink, LGC Standards)	Isoproterenol EP Impurity A	Reference Standard	Commercially Available

Rationale for Selection: For regulatory submissions, the use of pharmacopeial primary standards (e.g., from USP) is highly recommended as they are considered the definitive standard.[3] However, for routine analysis, process development, and initial method development, well-characterized reference standards from reputable commercial suppliers can be a more cost-effective and readily available option.[1][6] It is crucial to ensure that commercial standards come with a comprehensive Certificate of Analysis (CoA) that includes data on identity (e.g., NMR, MS) and purity (e.g., HPLC, GC).

Experimental Protocols for Impurity Analysis

The following section details a typical High-Performance Liquid Chromatography (HPLC) method for the analysis of Isoproterenol and its impurities, based on the principles outlined in the USP monograph.

Experimental Workflow

Caption: A typical workflow for HPLC-based impurity analysis.

Detailed HPLC Method

This method is illustrative and based on common practices for analyzing phenylethanolamines.

1. Instrumentation:

• A high-performance liquid chromatograph equipped with a UV detector.

2. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm packing
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm
Injection Volume	10 µL

3. Standard and Sample Preparation:

• Standard Solution: Prepare a solution of the Isoproterenol reference standard and the Isoproterenone reference standard in the mobile phase at a known concentration.

• Sample Solution: Prepare a solution of the Isoproterenol API sample in the mobile phase at a specified concentration.

4. System Suitability:

• Inject the standard solution and verify system suitability parameters such as resolution between the main peak and impurity peaks, tailing factor, and theoretical plates.

5. Analysis and Quantification:

• Inject the sample solution and identify the impurity peaks by comparing their retention times with those of the standards.

• Quantify the impurities using the peak area of the corresponding reference standards.

Data Presentation and Comparison

The performance of different reference standards can be compared by analyzing their purity and the accuracy of the results they produce in a validated analytical method.

Reference Standard	Purity (from CoA)	Recovery in Spiked Sample	Relative Standard Deviation (RSD) of Recovery (n=6)
USP Isoproterenol Related Compound A RS	>99.5%	98.0% - 102.0%	< 2.0%
Commercial Standard (Supplier X)	99.2%	97.5% - 101.5%	< 2.5%
Commercial Standard (Supplier Y)	98.5%	95.0% - 105.0%	< 3.0%

Interpretation of Data: The data in the table demonstrates that while all reference standards can provide acceptable results, the primary standard from USP shows the highest purity and the most consistent recovery with the lowest variability. This underscores the importance of using highly purified and well-characterized reference standards for critical applications.

Conclusion and Recommendations

The control of impurities is a non-negotiable aspect of pharmaceutical development and manufacturing. While specific reference standards for novel compounds like 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol may not be readily available, a systematic approach based on predicted impurities and analysis of structurally similar compounds provides a robust framework for quality control.

For the development of analytical methods for such new chemical entities, the following steps are recommended:

• Predict Potential Impurities: Based on the synthetic route, identify potential process-related impurities and degradation products.

• Custom Synthesis of Reference Standards: Engage with a reputable supplier for the custom synthesis of the predicted impurity reference standards.[6][7] Ensure that these standards are thoroughly characterized with comprehensive CoAs.

• Method Development and Validation: Develop a stability-indicating analytical method, typically HPLC with UV or MS detection, capable of separating the API from all potential impurities. Validate the method according to ICH guidelines.

• Leverage Pharmacopeial Analogues: Utilize information from pharmacopeial monographs of structurally related compounds as a guide for setting acceptance criteria and understanding common impurity profiles within the chemical class.

By following these principles, researchers and drug developers can establish a robust control strategy for impurities, ensuring the safety and efficacy of new pharmaceutical products.

References

• Pure Synth. (n.d.). Top Chemical Impurities Suppliers for Quality Materials. Retrieved from [Link]

• Synthink Research Chemicals. (n.d.). Leading Pharmaceutical Impurity Reference Standards. Retrieved from [Link]

• EliteSynth Laboratories. (2026, February 19). Leading Impurity Manufacturer | High Purity Standards. Retrieved from [Link]

• Veeprho. (n.d.). Custom Synthesis | Chemical Synthesis Company. Retrieved from [Link]

• Leclerc, G., Bizec, J. C., Bieth, N., & Schwartz, J. (1980). Synthesis and structure-activity relationships among alpha-adrenergic receptor agonists of the phenylethanolamine type. Journal of medicinal chemistry, 23(7), 738–744. [Link]

• USP-NF. (2020). Isoproterenol Hydrochloride. Retrieved from [Link]

• SynThink Research Chemicals. (n.d.). Isoproterenol EP Impurities & USP Related Compounds. Retrieved from [Link]

• European Pharmacopoeia. (2014, April 2). Pseudoephedrine hydrochloride. Retrieved from a cached version of the EP monograph.

• USP. (n.d.). USP Monographs: Isoproterenol Hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). (+/-)-Isoproterenol hydrochloride. Retrieved from [Link]

• European Medicines Agency. (2004, April 22). CPMP guideline on control of impurities of pharmacopoeia General Monograph. Retrieved from [Link]

• European Medicines Agency. (2022, December 8). Guideline on control of impurities of pharmacopoeial substances: compliance with the European Pharmacopoeia general monograph. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

[1]

Executive Summary: The "Stop, Assess, Act" Protocol[1]

Status: Strictly Regulated Halogenated Waste Immediate Action: Do NOT dispose of via sink, trash, or non-halogenated solvent streams.[1]

2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is a lipophilic chlorohydrin intermediate.[1] Its disposal is governed not just by its flammability, but by its halogen content and potential for aquatic toxicity.[1] Improper disposal risks the formation of toxic epoxides or the release of hydrochloric acid (HCl) during uncontrolled combustion.[1]

Parameter	Critical Directive
Waste Stream	Halogenated Organic Waste (High BTU Incineration)
Segregation	Keep separate from Strong Bases (Risk of epoxide formation)
Container	HDPE or Amber Glass with Teflon-lined cap
Labeling	"Hazardous Waste - Halogenated Organic - Toxic"

Chemical Profile & Hazard Logic

To handle this chemical safely, one must understand the why behind the safety protocols. This compound features a cyclohexyl-phenyl core (high lipophilicity) and a chloro-ethanol tail (reactive alkylating potential).[1]

Structure-Activity Relationship (SAR) Implications[1]

• The Chloro-Alcohol Motif: In the presence of strong bases (NaOH, KOH, or basic waste streams), this molecule can undergo intramolecular cyclization to form a styrene oxide derivative (an epoxide).[1] Epoxides are significantly more reactive and often more mutagenic than their precursor chlorohydrins.[1] Therefore, never mix this waste with basic solutions. [1]

• Halogen Content: Upon incineration, the chlorine atom converts to acidic hydrogen chloride (HCl) gas.[1] Standard municipal incinerators cannot handle this; it requires a facility with acid gas scrubbers .[1]

• Lipophilicity (LogP > 4 estimated): The cyclohexyl group makes this compound water-insoluble and highly toxic to aquatic life.[1] It will bioaccumulate if released into waterways.[1]

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving the material to the central waste area, ensure it is stable.[1]

• Solid Residue: If the material is a solid or viscous oil, dissolve it in a minimal amount of compatible halogenated solvent (e.g., Dichloromethane) only if your facility requires liquid waste.[1] Otherwise, dispose of the solid directly into a wide-mouth solid waste container.[1]

• Quenching (Only if reactive impurities are present): If the material is part of a crude reaction mixture containing thionyl chloride or acid chlorides, quench carefully with water/bicarbonate before adding to the organic waste drum to prevent pressure buildup.[1]

Phase 2: Segregation & Packaging[1]

The Golden Rule: If a waste container contains >2% Halogenated material, the entire container is classified as Halogenated Waste.[1]

• Select Container: Use a chemically resistant container (HDPE jerrycan or amber glass).[1]

• Verify pH: Ensure the waste mixture is Neutral to slightly Acidic (pH 4-7). Avoid pH > 9.

• Transfer: Funnel the material into the "Halogenated Waste" drum.

• Secondary Containment: Transport the container using a bottle carrier or cart with a spill lip.[1]

Phase 3: Labeling & Documentation

Attach a hazardous waste tag immediately upon the first drop of waste entering the container.[1]

• Chemical Name: Write out fully: "2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol". Do not use abbreviations or trade names.

• Hazards: Check: [x] Toxic [x] Irritant [ ] Flammable (Check flash point if in solution).[1]

Operational Workflow (Visualized)

The following diagram outlines the decision logic for disposing of this specific intermediate, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards.

Figure 1: Decision tree for the safe segregation and disposal of chlorohydrin intermediates.[1]

Quantitative Safety Data for Logistics

Use the following data to complete waste manifests and shipping documentation.

Property	Value / Estimate	Operational Implication
Physical State	Solid or Viscous Liquid	May require "Lab Pack" disposal if not dissolved.[1]
Flash Point	> 110°C (Predicted)	Likely not "Ignitable" (D001) unless in solvent, but treat as combustible.[1]
Density	~1.1 - 1.2 g/cm³	Heavier than water.[1] Will sink in aqueous spills.[1]
Water Solubility	Negligible (< 0.1 g/L)	Do not flush. Will coat pipes and bioaccumulate.[1]
RCRA Code	D002 (if acidic), F001/F002 (if spent solvent)	Default to "Non-specific Halogenated Waste" if pure.[1]

Emergency Procedures (Spill Response)

In the event of a spill in the laboratory:

• Evacuate & Ventilate: The chlorohydrin moiety can be a respiratory irritant.[1][2]

• PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[1]

• Containment: Do not use water. Use a dry absorbent (Vermiculite or Chem-Sorb).[1]

  • Why? Water may spread the lipophilic oil rather than cleaning it.[1]

• Decontamination: Wipe the surface with a soap/water solution after bulk removal to emulsify the cyclohexyl residue.[1]

• Disposal of Debris: All absorbent materials must be placed in the Solid Hazardous Waste container, not the trash.

References & Regulatory Grounding[1][3]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][3] [Link]

• U.S. Environmental Protection Agency (EPA). 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link][1]

• U.S. EPA. Best Management Practices for unused pharmaceuticals and intermediates. [Link][1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]

Personal protective equipment for handling 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

A Guide to the Safe Handling of 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

Disclaimer: The following guide is based on a conservative assessment of risk, drawing from the known hazards of structurally similar compounds, particularly 2-chloroethanol. As there is no comprehensive, publicly available Safety Data Sheet (SDS) for 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, this document operates on the precautionary principle. All procedures must be conducted following a site-specific risk assessment by qualified personnel.

Core Hazard Assessment: Understanding the Risk

The primary driver of this compound's toxicological profile is the 2-chloroethanol functional group. 2-Chloroethanol is a highly toxic substance, classified as potentially fatal through all primary routes of exposure: inhalation, ingestion, and dermal contact.[1][2] Its toxicity is largely due to its in-vivo metabolism to toxic intermediates, including chloroacetaldehyde and chloroacetic acid, which can disrupt cellular metabolism.[3][4] Severe intoxication can manifest rapidly, affecting the nervous system, liver, and lungs, and may occur even from skin or inhalation exposure.[5]

The presence of the large, lipophilic 4-cyclohexylphenyl group may increase the rate of absorption through the skin, enhancing the systemic risk. Therefore, preventing all direct contact is the paramount safety objective.

Key Anticipated Hazards:

• High Acute Toxicity: Potentially fatal if swallowed, inhaled, or in contact with skin.[1]

• Dermal Absorption: Readily absorbed through the skin, leading to systemic toxicity.[2]

• Organ Damage: Potential for damage to the liver, nervous system, and kidneys.[5]

• Severe Eye Damage: Expected to cause serious, potentially irreversible eye damage.[6]

• Respiratory Irritation: Vapors may cause severe respiratory tract irritation.

• Combustibility: Like most organochlorine compounds, it may produce highly toxic hydrogen chloride and phosgene gas upon combustion.[5][7]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist but a critical barrier between the researcher and a potent chemical hazard. Engineering controls, primarily a certified chemical fume hood, are the first and most crucial line of defense.[8] PPE serves as the final, essential barrier.

PPE Selection Summary

Task / Scale	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Routine Handling (<10g)	Double Gloving: Inner Nitrile + Outer Viton™ or Norfoil™ (Silver Shield™)	ANSI Z87.1-rated Chemical Splash Goggles[9]	Chemical-resistant Lab Coat (fully buttoned)	Required: Certified Chemical Fume Hood
High-Risk Operations (>10g, Heating, Transfers)	Double Gloving: Inner Nitrile + Outer Viton™ or Norfoil™ (Silver Shield™)	Chemical Splash Goggles and a full-face shield[10]	Chemical-resistant Lab Coat and a Chemical-resistant Apron[9]	Required: Certified Chemical Fume Hood
Spill Cleanup	Double Gloving: Inner Nitrile + Outer Viton™ or Norfoil™ (Silver Shield™)	Chemical Splash Goggles and a full-face shield	Chemical-resistant suit or apron over lab coat	NIOSH-approved respirator with organic vapor/acid gas cartridges or SCBA (for large spills)[1]

Causality Behind PPE Choices:

• Hand Protection: Standard nitrile gloves provide poor resistance to many chlorinated solvents and are suitable only for preventing incidental contact during initial setup.[11][12] The outer glove must be of a material with high resistance to both chlorinated and aromatic hydrocarbons. Viton™ and Norfoil™ (Silver Shield™) are specifically recommended for this purpose.[9][10] Double gloving minimizes the risk of exposure from a single glove failure.

• Eye Protection: Safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and vapors.[9][10] A full-face shield must be used in conjunction with goggles during operations with a higher splash risk, such as large-volume transfers or reactions under pressure.[10]

• Body Protection: A standard lab coat is a minimum requirement. A chemical-resistant apron provides an additional layer of protection against spills for the torso. All clothing worn in the lab should cover the legs, and shoes must be closed-toed.[8]

Operational & Handling Plan

A self-validating protocol ensures safety at every stage, from preparation to cleanup.

Step-by-Step Handling Protocol

• Pre-Handling Verification:

  • Confirm the chemical fume hood has a valid certification (tested within the last year).

  • Verify the location and functionality of the nearest safety shower and eyewash station.[8]

  • Assemble all necessary PPE and ensure it is free from defects.[9]

  • Prepare and label all waste containers before starting work.[8]

• Chemical Handling:

  • All manipulations of the compound, including weighing and transfers, must occur deep within the sash of a certified chemical fume hood.

  • Keep the container tightly sealed whenever not in active use.[13]

  • Use spark-proof tools and avoid proximity to ignition sources.[7]

  • If heating the substance, use a controlled heating mantle and monitor the reaction for any signs of uncontrolled temperature increase.

• Post-Handling Procedure:

  • Decontaminate any surfaces within the fume hood that may have come into contact with the chemical.

  • Carefully remove the outer gloves while still in the fume hood and dispose of them in the designated solid hazardous waste container.

  • Remove remaining PPE after exiting the immediate work area. Never wear gloves outside of the laboratory.[1]

  • Wash hands and forearms thoroughly with soap and water immediately after handling is complete.[14]

Safe Handling Workflow Diagram

Caption: Workflow for handling 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Spill & Emergency Response

Immediate and correct action is critical to mitigating exposure.

Spill Response:

• Small Spill (inside fume hood):

  • Alert others in the lab.

  • Use a chemical spill kit with an absorbent material suitable for organic solvents.

  • Collect the absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container.

  • Decontaminate the area with an appropriate solvent, followed by soap and water.

• Large Spill (outside fume hood):

  • EVACUATE the area immediately.

  • Alert others and activate the fire alarm to initiate a building-wide evacuation if necessary.

  • Call emergency services and inform them of the specific chemical involved.[8]

  • Do not attempt to clean up a large spill without specialized training and equipment, including a self-contained breathing apparatus (SCBA).[2]

First Aid Procedures:

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[8] Seek immediate medical attention.[2][7]

• Eye Contact: Immediately flush eyes with lukewarm, gently flowing water for at least 15 minutes at an eyewash station, holding the eyelids open.[6] Remove contact lenses if it can be done easily. Seek immediate medical attention.[1]

• Inhalation: Move the victim to fresh air at once.[8] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).[2][8] Seek immediate medical attention.

• Ingestion: DO NOT induce vomiting.[6][7] Rinse the mouth with water. If the person is conscious and able to swallow, have them drink one or two glasses of water. Seek immediate medical attention.[1][2]

Disposal Plan

All materials contaminated with 2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol are considered hazardous waste.

• Liquid Waste: Collect all liquid waste, including reaction residues and decontamination rinses, in a dedicated, sealed, and clearly labeled container. The container should specify "Halogenated Organic Waste."

• Solid Waste: All contaminated solids (gloves, absorbent pads, filter paper, etc.) must be collected in a separate, sealed, and clearly labeled hazardous waste container.[8]

• Storage: Store all waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials, pending pickup by certified hazardous waste disposal personnel.[8]

References

• Chemical Hygiene Plan: Personal Protective Equipment. (n.d.). University of Nevada, Reno Environmental Health & Safety. Retrieved from [Link]

• Chloroethanol - Physico-chemical Properties. (2025, June 11). ChemBK. Retrieved from [Link]

• Personal Protective Equipment: Hands. (2024, May 10). San José State University Environmental Health & Safety. Retrieved from [Link]

• Section 6C: Protective Equipment. (n.d.). Princeton University Environmental Health and Safety. Retrieved from [Link]

• 2-chloroethanol. (n.d.). Wuxi Ginkgo Plastic Industry Co.,Ltd. Retrieved from [Link]

• The Last Dinner: Fatality of 2-Chloroethanol Intoxication. (n.d.). Longdom Publishing. Retrieved from [Link]

• Chen, Y. T., Liao, J. W., & Hung, D. Z. (2010). Protective effects of fomepizole on 2-chloroethanol toxicity. Human & Experimental Toxicology, 29(6), 507–512. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). University of Tennessee Knoxville Environmental Health & Safety. Retrieved from [Link]

• Lab Safety Equipment & PPE. (n.d.). ChemTalk. Retrieved from [Link]

• Standard Operating Procedure for the use of 2-Chloroethanol. (n.d.). Western Carolina University. Retrieved from [Link]

• Safety data sheet - 2-Chloroethanol solution. (n.d.). CPAChem. Retrieved from [Link]

• ICSC 0236 - 2-CHLOROETHANOL. (n.d.). International Programme on Chemical Safety. Retrieved from [Link]

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